4-(3,5-Dimethylisoxazol-4-YL)phenol

• CAS: 875628-75-4

Core Science & Biosynthesis

A Technical Guide to the Spectroscopic Characterization of 4-(3,5-Dimethylisoxazol-4-yl)phenol

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical guide to the spectroscopic characterization of the novel compound 4-(3,5-dimethylisoxazol-4-yl)phenol. In the absence of established public data, this guide synthesizes foundational principles of spectroscopic analysis with field-proven methodologies to predict, acquire, and interpret the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. The protocols and interpretations herein are designed to serve as a robust framework for the empirical validation and quality control of this and structurally related compounds in a research and drug development context.

Introduction: The Rationale for Spectroscopic Analysis

The compound 4-(3,5-dimethylisoxazol-4-yl)phenol integrates two key pharmacophores: a phenol ring, known for its hydrogen bonding capabilities and presence in numerous bioactive molecules, and a dimethylisoxazole moiety, a heterocyclic system that offers metabolic stability and diverse interaction potential. The precise connectivity and electronic environment of these fragments dictate the molecule's overall properties and potential as a therapeutic agent or chemical probe.

Therefore, unambiguous structural confirmation is paramount. High-resolution spectroscopic techniques—NMR, IR, and MS—provide orthogonal and complementary data streams to create a detailed "fingerprint" of the molecule. This guide explains the causal relationships between the molecular structure of 4-(3,5-dimethylisoxazol-4-yl)phenol and its expected spectroscopic output, providing a predictive framework for researchers.

Molecular Structure and Atom Numbering

To ensure clarity in the subsequent data interpretation, the following standardized numbering system will be used for 4-(3,5-dimethylisoxazol-4-yl)phenol.

Caption: IUPAC numbering for 4-(3,5-dimethylisoxazol-4-yl)phenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Carbon-Hydrogen Framework

NMR spectroscopy is the cornerstone of small molecule structural elucidation, providing detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For 4-(3,5-dimethylisoxazol-4-yl)phenol, both ¹H and ¹³C NMR are critical for confirming the identity and purity of the compound.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is deliberate; its ability to form hydrogen bonds will help to resolve the phenolic -OH proton, which might be broadened or exchanged in other solvents like CDCl₃.[1]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Expert Insights
~9.5 - 10.0	Broad Singlet	1H	Phenolic -OH	The acidic nature of the phenol proton, coupled with hydrogen bonding to the DMSO solvent, shifts this signal significantly downfield. Its broadness is characteristic of exchangeable protons.
~7.0 - 7.2	Doublet (J ≈ 8.5 Hz)	2H	H2', H6'	These protons are ortho to the isoxazole substituent and meta to the hydroxyl group. They are chemically equivalent due to symmetry and will appear as a doublet, split by their neighbors, H3' and H5'.
~6.8 - 6.9	Doublet (J ≈ 8.5 Hz)	2H	H3', H5'	These protons are meta to the isoxazole and ortho to the electron-donating hydroxyl group, which shields them, shifting them upfield relative to H2'/H6'. They are split by H2'/H6'.
~2.3	Singlet	3H	C5-CH₃	The methyl group at the C5 position of the isoxazole ring is expected to be slightly downfield compared to the C3-methyl due to the influence of the adjacent nitrogen atom.
~2.1	Singlet	3H	C3-CH₃	The methyl group at the C3 position is in a slightly different electronic environment and is expected to appear as a distinct singlet.

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Proton-decoupled ¹³C NMR provides a count of unique carbon environments. Based on the molecule's symmetry, 8 distinct carbon signals are predicted.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale and Expert Insights
~165	C5	The C5 carbon is adjacent to the ring nitrogen and is typically the most downfield carbon in the isoxazole ring.
~160	C3	The C3 carbon, bonded to the ring oxygen, is also significantly deshielded.
~157	C4'	This aromatic carbon is directly attached to the electronegative hydroxyl group, causing a strong downfield shift.[2][3]
~130	C2', C6'	These carbons are ortho to the isoxazole substituent. Their chemical shift is influenced by both the hydroxyl group and the heterocyclic ring.
~125	C1'	The ipso-carbon where the isoxazole ring is attached. Its chemical shift is moderated by the substitution.
~116	C3', C5'	These carbons are ortho to the electron-donating hydroxyl group, which results in significant shielding and an upfield shift.[3]
~115	C4	The isoxazole C4 carbon, being substituted with the phenol ring, will have a chemical shift in the aromatic region.[4]
~12	C5-CH₃	Aliphatic methyl carbon, typically found in the upfield region of the spectrum.
~10	C3-CH₃	Aliphatic methyl carbon, slightly upfield from the C5-methyl.

Experimental Protocol: NMR Data Acquisition

A self-validating NMR protocol ensures reproducibility and accuracy. This protocol is designed for a standard 500 MHz spectrometer.[5][6]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the synthesized 4-(3,5-dimethylisoxazol-4-yl)phenol.

  • Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the spectrometer's magnet.[7]

  • Lock the field on the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical TMS peak.

  • Tune and match the probe for both ¹H and ¹³C frequencies to ensure maximum sensitivity.[8]

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Key parameters: 90° pulse, spectral width of ~16 ppm, acquisition time of ~2-3 seconds, relaxation delay of 5 seconds to ensure full relaxation of all protons for accurate integration.

  • Collect 16-32 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum using a standard pulse program (e.g., zgpg30).

  • Key parameters: 30° pulse angle, spectral width of ~240 ppm, relaxation delay of 2 seconds.

  • Collect 1024-2048 scans, as ¹³C has a much lower natural abundance than ¹H.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase correct the spectra manually.

  • Calibrate the ¹H and ¹³C spectra by setting the TMS peak to 0.00 ppm.

  • Integrate the ¹H signals and pick peaks for both spectra.

Caption: Standard workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy probes the vibrational frequencies of chemical bonds. It is an excellent technique for rapidly confirming the presence of key functional groups.[9] For 4-(3,5-dimethylisoxazol-4-yl)phenol, IR will definitively identify the phenolic -OH and the aromatic/heterocyclic systems.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Functional Group Assignment
3200-3550	O-H stretch	Strong, Broad	Phenolic -OH (H-bonded)
3000-3100	C-H stretch	Medium	Aromatic C-H
2850-3000	C-H stretch	Weak-Medium	Methyl C-H
~1610, ~1500	C=C stretch	Strong-Medium	Aromatic Ring
~1570	C=N stretch	Medium	Isoxazole Ring
~1430	C=C stretch	Medium	Isoxazole Ring
~1230	C-O stretch	Strong	Phenolic C-O

Causality and Interpretation: The most diagnostic peak is the broad O-H stretch centered around 3300 cm⁻¹, a hallmark of a hydrogen-bonded hydroxyl group found in phenols.[10] The presence of sharp peaks just above 3000 cm⁻¹ confirms the aromatic C-H bonds, while the peaks just below 3000 cm⁻¹ are characteristic of the methyl groups. The "fingerprint region" (below 1500 cm⁻¹) will contain a complex pattern of vibrations unique to the molecule's overall structure, including the C=N and C-O stretching vibrations.[11]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a modern, rapid technique that requires minimal sample preparation.[12]

• Instrument Preparation:

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-safe wipe lightly moistened with isopropanol, followed by a dry wipe.

  • Record a background spectrum of the empty ATR crystal. This is crucial as it will be subtracted from the sample spectrum to remove atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Analysis:

  • Place a small amount (a few milligrams) of the solid 4-(3,5-dimethylisoxazol-4-yl)phenol powder directly onto the ATR crystal.

  • Lower the press arm to ensure firm and even contact between the sample and the crystal. Consistent pressure is key for reproducible results.

• Data Acquisition:

  • Collect the sample spectrum. Typically, 32-64 scans are co-added to produce a high-quality spectrum.

  • The data is typically collected over a range of 4000-400 cm⁻¹.

• Data Processing:

  • The software automatically performs the background subtraction.

  • If necessary, apply an ATR correction to the spectrum to account for the wavelength-dependent depth of penetration of the IR beam.

  • Label the major peaks with their corresponding wavenumbers.

Mass Spectrometry (MS): Confirming Molecular Weight and Formula

High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental composition of a new compound. It measures the mass-to-charge ratio (m/z) with extremely high precision, allowing for the determination of the molecular formula.[13][14]

Predicted Mass Spectrometry Data

• Molecular Formula: C₁₁H₁₁NO₂

• Monoisotopic Mass: 189.0790 u

• Ionization Mode: Electrospray Ionization (ESI) is recommended as it is a soft ionization technique that is likely to produce the protonated molecular ion [M+H]⁺ with minimal fragmentation.

Expected HRMS Result: Using ESI in positive ion mode, the primary ion observed should be the protonated molecule, [C₁₁H₁₁NO₂ + H]⁺.

• Predicted [M+H]⁺: 190.0863 m/z

• Trustworthiness: An experimentally measured mass within 5 ppm of this theoretical value provides strong evidence for the proposed elemental composition.[13]

Predicted Fragmentation Pattern (Electron Impact - EI or CID): While ESI is used for confirmation, fragmentation analysis (often via tandem MS or a harder ionization method like EI) helps confirm the structure. Key predicted fragments include:

• m/z 94 ([C₆H₅OH]⁺): This would correspond to the phenol moiety, arising from cleavage of the C-C bond between the two rings.

• Loss of CO (M-28): A common fragmentation pathway for phenols.[2]

• Loss of CH₃: Cleavage of one of the methyl groups.

Experimental Protocol: HRMS via ESI-TOF

• Sample Preparation:

  • Prepare a dilute solution of the compound (~10-50 µg/mL) in a suitable solvent like methanol or acetonitrile. The solvent should be high-purity (LC-MS grade).

  • Incorporate a known calibration standard into the solvent system or run it concurrently to ensure high mass accuracy.

• Instrument Setup (ESI-Time-of-Flight):

  • Set the ESI source to positive ion mode.

  • Optimize source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas flow, and temperature) by infusing the sample solution directly at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition:

  • Acquire the mass spectrum over a relevant m/z range (e.g., 50-500 m/z).

  • Ensure the mass axis is accurately calibrated. The TOF analyzer provides the high resolution necessary for accurate mass measurement.[15]

• Data Analysis:

  • Identify the peak corresponding to the [M+H]⁺ ion.

  • Use the instrument's software to calculate the elemental composition based on the measured accurate mass.

  • Compare the measured mass to the theoretical mass and calculate the mass error in parts-per-million (ppm). A value <5 ppm is considered excellent confirmation.

Conclusion: A Validated Spectroscopic Identity

By systematically applying the principles and protocols outlined in this guide, a researcher can confidently establish the chemical identity and purity of 4-(3,5-dimethylisoxazol-4-yl)phenol. The convergence of data from NMR, IR, and HRMS provides a self-validating system of evidence. The ¹H and ¹³C NMR spectra confirm the carbon-hydrogen framework and atom connectivity, the IR spectrum verifies the presence of key functional groups, and HRMS provides an exact molecular formula. This complete spectroscopic dataset forms the essential foundation for any further investigation into the compound's biological or chemical properties in a drug discovery or materials science pipeline.

References

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Unlocking the Therapeutic Potential of 4-(3,5-Dimethylisoxazol-4-YL)phenol: A Technical Guide to Target Identification and Validation

Introduction

The small molecule 4-(3,5-dimethylisoxazol-4-yl)phenol stands as a promising scaffold in modern drug discovery. Its unique chemical architecture, featuring a phenol group capable of crucial hydrogen bonding and a 3,5-dimethylisoxazole moiety known to mimic acetyl-lysine, positions it as a versatile pharmacophore. This technical guide provides an in-depth exploration of the potential therapeutic targets of this compound and its derivatives, with a primary focus on its well-documented role in epigenetic modulation through bromodomain inhibition. Furthermore, we will delve into other prospective therapeutic avenues, including its potential as an antimicrobial and anti-inflammatory agent. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable experimental protocols to investigate and validate the therapeutic utility of this intriguing molecule.

Part 1: The Epigenetic Frontier: Targeting Bromodomains

The most significant body of evidence for the therapeutic application of the 4-(3,5-dimethylisoxazol-4-yl) moiety lies in its ability to competitively inhibit the binding of acetylated lysines to bromodomains.[1] Bromodomains are crucial "reader" domains that recognize acetylated lysine residues on histone tails and other proteins, playing a pivotal role in the regulation of gene transcription.[1] The Bromodomain and Extra-Terminal Domain (BET) family of proteins, comprising BRD2, BRD3, BRD4, and the testis-specific BRDT, are particularly implicated in cancer pathogenesis.[2][3]

Mechanism of Action: Mimicking Acetyl-Lysine

The 3,5-dimethylisoxazole core of the compound acts as a bioisostere for acetyl-lysine.[1][4] This structural mimicry allows it to bind to the acetyl-lysine binding pocket within bromodomains, effectively displacing them from their natural histone binding partners.[4][5] This disruption of the reader-histone interaction leads to a downstream modulation of gene expression. X-ray crystallography studies have confirmed that the isoxazole oxygen atom can form a critical hydrogen bond with a conserved asparagine residue within the binding pocket, a key interaction for potent inhibition.[4][5]

Primary Target: BRD4 and the Downregulation of c-MYC

BRD4 is a key transcriptional coactivator that plays a central role in the expression of several oncogenes, most notably c-MYC.[6] By inhibiting BRD4, derivatives of 4-(3,5-dimethylisoxazol-4-yl)phenol can effectively suppress the transcription of c-MYC, leading to cell cycle arrest and apoptosis in various cancer cell lines.[3][6] This makes BRD4 a prime therapeutic target for cancers addicted to c-MYC expression.

Caption: Inhibition of BRD4 by a 4-(3,5-dimethylisoxazol-4-YL)phenol derivative.

Experimental Workflow for Validating BRD4 Inhibition

A rigorous, multi-step approach is essential to validate the inhibitory activity of 4-(3,5-dimethylisoxazol-4-yl)phenol derivatives against BRD4.

Caption: Experimental workflow for validating BRD4 inhibitors.

Detailed Protocols:

1. Biochemical Assay: AlphaScreen for BRD4 Inhibition

• Principle: A bead-based proximity assay to measure the binding of BRD4 to an acetylated histone peptide. Inhibition of this interaction by the test compound results in a decrease in the AlphaScreen signal.

• Protocol:

  • To a 384-well plate, add recombinant BRD4 protein, biotinylated acetylated histone H4 peptide, and the test compound at various concentrations.

  • Incubate at room temperature for 30 minutes.

  • Add streptavidin-coated donor beads and anti-BRD4 antibody-conjugated acceptor beads.

  • Incubate in the dark at room temperature for 1 hour.

  • Read the plate on an AlphaScreen-capable plate reader.

  • Calculate IC50 values from the dose-response curve.

2. Cellular Assay: Western Blot for c-MYC Expression

• Principle: To quantify the protein levels of c-MYC in cancer cells treated with the test compound.

• Protocol:

  • Seed cancer cells (e.g., MCF-7, HCT116) in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with the test compound at various concentrations for 24-48 hours.

  • Lyse the cells and quantify the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against c-MYC and a loading control (e.g., GAPDH).

  • Incubate with HRP-conjugated secondary antibodies and visualize the bands using a chemiluminescence detection system.

  • Quantify the band intensities to determine the change in c-MYC expression.

Quantitative Data Summary:

Compound Derivative	BRD4 IC50 (µM)	Cell Line	Anti-proliferative IC50 (µM)	Reference
DDT26	0.237 ± 0.093	TNBC & MCF-7	Not specified	[6]
Compound 22	Not specified	HCT116	0.162	[3]
Compound 4d	<5	-	Not specified	[1]

Part 2: Exploring Broader Therapeutic Horizons

Beyond its well-established role in oncology, the chemical scaffold of 4-(3,5-dimethylisoxazol-4-yl)phenol suggests potential applications in other therapeutic areas.

Antimicrobial and Antifungal Activity

Derivatives of isoxazole are known to possess antimicrobial and antifungal properties.[7][8] Studies on 4-methyl-3,5-diphenylisoxazolidine derivatives have demonstrated significant antimicrobial effects against a panel of Gram-positive and Gram-negative bacteria, as well as fungi.[7][8] The mechanism is thought to involve interactions with essential microbial enzymes or cell wall components. The phenolic group can contribute to this activity through its ability to disrupt microbial membranes and form hydrogen bonds with key proteins.[9]

Investigative Assays for Antimicrobial Potential:

• Minimum Inhibitory Concentration (MIC) Assay: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay: To determine the lowest concentration of the compound that kills the microorganism.

Anti-inflammatory and Analgesic Properties

Phenolic compounds are widely recognized for their antioxidant and anti-inflammatory effects.[10] They can act as scavengers of reactive oxygen species (ROS), which are key mediators of inflammation.[11] Furthermore, some phenol glycosides have been shown to inhibit inflammatory responses by blocking signaling pathways such as NF-κB, AKT, and JNK.[12] Derivatives of 3-(3,5-dimethylisoxazol-4-yl)-2-arylthiazolidin-4-ones have been evaluated for their in vivo anti-inflammatory and analgesic activities.[13]

Key Pathways and Targets to Investigate:

• Cyclooxygenase (COX) Enzymes: Inhibition of COX-1 and COX-2 is a common mechanism for anti-inflammatory drugs.

• NF-κB Signaling Pathway: A central regulator of the inflammatory response.

• MAPK Signaling Pathways (p38, JNK, ERK): Involved in the production of pro-inflammatory cytokines.

Caption: Potential anti-inflammatory mechanisms of 4-(3,5-dimethylisoxazol-4-YL)phenol.

Conclusion

4-(3,5-Dimethylisoxazol-4-YL)phenol and its derivatives represent a highly promising class of compounds with significant therapeutic potential. The well-documented activity of the 3,5-dimethylisoxazole moiety as an acetyl-lysine mimetic provides a strong rationale for its development as a potent inhibitor of bromodomains, particularly BRD4, for the treatment of cancer. The experimental workflows and protocols detailed in this guide offer a clear path for the validation of this therapeutic strategy. Furthermore, the inherent properties of the isoxazole and phenol components suggest exciting opportunities for exploration in the fields of infectious diseases and inflammatory conditions. A systematic investigation into these broader biological activities could unlock the full therapeutic value of this versatile chemical scaffold.

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An In-Depth Technical Guide to the Solubility and Stability Studies of 4-(3,5-Dimethylisoxazol-4-YL)phenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the essential solubility and stability studies for the novel compound 4-(3,5-dimethylisoxazol-4-yl)phenol. As a molecule of interest in pharmaceutical development, a thorough understanding of its physicochemical properties is paramount for formulation design, pharmacokinetic profiling, and ensuring therapeutic efficacy and safety. This document is structured to provide not only procedural details but also the scientific rationale underpinning each experimental choice, reflecting a field-proven approach to drug substance characterization.

Introduction: The Significance of Physicochemical Characterization

The journey of a new chemical entity (NCE) from discovery to a viable drug product is paved with rigorous scientific evaluation. Among the most critical early-stage assessments are the determination of solubility and stability. These intrinsic properties of 4-(3,5-dimethylisoxazol-4-yl)phenol will dictate its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its shelf-life and potential degradation pathways. This guide will navigate the user through the logical progression of these studies, from fundamental solubility assessments to comprehensive stability trials under forced degradation and long-term storage conditions.

The molecular structure of 4-(3,5-dimethylisoxazol-4-yl)phenol, featuring both a phenolic hydroxyl group and an isoxazole ring, presents a unique combination of functional groups that influence its chemical behavior. The phenolic moiety suggests potential for hydrogen bonding and pH-dependent solubility, while the isoxazole ring, a five-membered heterocycle, has its own characteristic stability profile that must be thoroughly investigated.

Solubility Assessment: A Cornerstone for Formulation Development

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability. Poor aqueous solubility can lead to low and variable absorption, hindering clinical efficacy. Therefore, a multi-faceted approach to understanding the solubility of 4-(3,5-dimethylisoxazol-4-yl)phenol is essential.

Theoretical Underpinnings of Solubility

Solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure to form a saturated solution. For pharmaceutical development, both kinetic and thermodynamic solubility are of interest.

• Kinetic Solubility: This is a measure of how quickly a compound dissolves and is often assessed in high-throughput screening. It can be influenced by the solid-state properties of the compound, such as crystallinity and particle size.

• Thermodynamic Solubility: This represents the true equilibrium solubility of a compound and is the most relevant measure for predicting in vivo dissolution.

Experimental Protocols for Solubility Determination

A robust solubility assessment involves determining the solubility in a range of aqueous and organic solvents.

Given the phenolic hydroxyl group, the aqueous solubility of 4-(3,5-dimethylisoxazol-4-yl)phenol is expected to be pH-dependent.

Experimental Protocol: pH-Dependent Aqueous Solubility (Shake-Flask Method)

• Preparation of Buffers: Prepare a series of buffers at physiologically relevant pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic the conditions of the gastrointestinal tract.

• Sample Preparation: Add an excess amount of 4-(3,5-dimethylisoxazol-4-yl)phenol to vials containing each buffer. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration: Agitate the vials at a constant temperature (typically 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.[1]

• Sample Collection and Processing: After equilibration, allow the undissolved solid to settle. Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 µm filter to remove any undissolved particles.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Data Analysis: Plot the measured solubility (in mg/mL or µg/mL) against the pH of the buffer.

Understanding the solubility in organic solvents is crucial for developing purification methods and for the preparation of stock solutions for in vitro and in vivo studies.

Experimental Protocol: Organic Solvent Solubility

• Solvent Selection: Choose a range of organic solvents with varying polarities (e.g., methanol, ethanol, acetonitrile, dimethyl sulfoxide (DMSO), and dichloromethane).

• Sample Preparation and Equilibration: Follow the same procedure as for aqueous solubility, adding an excess of the compound to each solvent and allowing it to equilibrate.

• Quantification: Analyze the concentration of the dissolved compound using a validated HPLC-UV method.

Data Presentation and Interpretation

The quantitative solubility data should be summarized in a clear and concise table for easy comparison.

Table 1: Solubility of 4-(3,5-Dimethylisoxazol-4-yl)phenol in Various Solvents

Solvent/Buffer	pH	Temperature (°C)	Solubility (mg/mL)
Simulated Gastric Fluid	1.2	37	[Exemplary Data]
Acetate Buffer	4.5	37	[Exemplary Data]
Phosphate Buffer	6.8	37	[Exemplary Data]
Phosphate Buffered Saline	7.4	37	[Exemplary Data]
Methanol	N/A	25	[Exemplary Data]
Ethanol	N/A	25	[Exemplary Data]
Acetonitrile	N/A	25	[Exemplary Data]
Dimethyl Sulfoxide (DMSO)	N/A	25	[Exemplary Data]

Note: Exemplary data would be replaced with actual experimental results.

The pH-solubility profile will be a critical piece of information for predicting the in vivo dissolution behavior of the compound.

Visualization of the Solubility Workflow

Caption: Workflow for Solubility Determination.

Stability Assessment: Ensuring Product Quality and Safety

Stability testing is a regulatory requirement and a critical component of drug development that provides evidence on how the quality of a drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[2] These studies are essential for determining the re-test period or shelf life and recommended storage conditions.

Rationale for Stability Studies

The primary goals of stability testing are:

• To identify potential degradation products.

• To understand the degradation pathways of the drug substance.

• To develop and validate a stability-indicating analytical method.

• To establish appropriate storage conditions and shelf life.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are conducted under more severe conditions than accelerated stability studies and are designed to intentionally degrade the drug substance.[3][4] This helps to identify the likely degradation products and to demonstrate the specificity of the analytical method.

Anticipated Degradation Pathways:

• Phenolic Moiety: Phenols are susceptible to oxidation, which can lead to the formation of colored degradation products.

• Isoxazole Ring: Isoxazole rings can undergo cleavage under hydrolytic (acidic or basic) and photolytic conditions.[5][6]

Experimental Protocol: Forced Degradation Studies

• Sample Preparation: Prepare solutions of 4-(3,5-dimethylisoxazol-4-yl)phenol in appropriate solvents.

• Stress Conditions:

  • Acidic Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCl) at an elevated temperature (e.g., 60°C).

  • Basic Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at room temperature or an elevated temperature.

  • Oxidative Degradation: Treat the sample with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C).

  • Photolytic Degradation: Expose the drug substance (in solid and solution form) to light according to ICH Q1B guidelines.[7]

• Time Points: Collect samples at various time points to monitor the extent of degradation.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC-UV method. The method should be capable of separating the parent drug from all significant degradation products.

• Peak Purity Analysis: Perform peak purity analysis using a photodiode array (PDA) detector to ensure that the chromatographic peak of the parent drug is not co-eluting with any degradation products.

Long-Term Stability Studies

Long-term stability studies are conducted under recommended storage conditions to establish the re-test period for the drug substance. The conditions for these studies are defined by the ICH Q1A(R2) guideline.[2][8][9]

Experimental Protocol: Long-Term Stability Study

• Storage Conditions: Store samples of 4-(3,5-dimethylisoxazol-4-yl)phenol under long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions.[10]

• Time Points: Pull samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 3, and 6 months for accelerated).

• Testing: Analyze the samples for appearance, assay, purity (degradation products), and any other critical quality attributes.

• Data Evaluation: Evaluate the data to determine if any significant changes have occurred over time and to establish a re-test period.

Data Presentation and Interpretation

The results of the stability studies should be presented in a tabular format, summarizing the assay values and the levels of degradation products at each time point and storage condition.

Table 2: Exemplary Stability Data for 4-(3,5-Dimethylisoxazol-4-yl)phenol

Storage Condition	Time Point (Months)	Assay (%)	Total Impurities (%)
25°C / 60% RH	0	100.0	0.10
3	99.8	0.12
6	99.7	0.15
12	99.5	0.20
40°C / 75% RH	0	100.0	0.10
3	98.5	0.50
6	97.0	1.00

Note: Exemplary data would be replaced with actual experimental results.

Visualization of the Stability Study Workflow

Caption: Workflow for Stability Assessment.

Development and Validation of a Stability-Indicating HPLC-UV Method

A robust analytical method is the backbone of any reliable solubility and stability study. An HPLC-UV method must be developed and validated to accurately quantify 4-(3,5-dimethylisoxazol-4-yl)phenol and separate it from its degradation products. The validation should be performed according to ICH Q2(R1) guidelines.[11]

Method Development

The goal of method development is to achieve adequate resolution between the parent compound and all potential impurities and degradation products.

Key HPLC Parameters to Optimize:

• Column: A reversed-phase C18 or C8 column is a common starting point.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically used. Gradient elution may be necessary to resolve all peaks.

• Detection Wavelength: The UV wavelength should be selected at the absorbance maximum of 4-(3,5-dimethylisoxazol-4-yl)phenol to ensure maximum sensitivity.

• Flow Rate and Column Temperature: These parameters can be adjusted to optimize resolution and run time.

Method Validation

The developed method must be validated to demonstrate its suitability for its intended purpose.

Validation Parameters (as per ICH Q2(R1)):

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated through forced degradation studies.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Detection Limit (DL): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (QL): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The solubility and stability studies outlined in this guide are fundamental to the successful development of 4-(3,5-dimethylisoxazol-4-yl)phenol as a potential therapeutic agent. A thorough understanding of these physicochemical properties, obtained through rigorously designed and executed experiments, will provide the necessary foundation for informed decision-making in formulation development, regulatory submissions, and ultimately, the delivery of a safe and effective drug product to patients. The principles and protocols described herein are grounded in established scientific and regulatory standards, ensuring the integrity and trustworthiness of the data generated.

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Exploring the mechanism of action of isoxazole-containing phenols

An In-depth Technical Guide to Exploring the Mechanism of Action of Isoxazole-Containing Phenols

Foreword

The confluence of the isoxazole heterocycle and the phenol moiety creates a privileged scaffold in medicinal chemistry. This combination offers a unique blend of physicochemical properties—hydrogen bond donating and accepting capabilities, aromatic stacking potential, and metabolic stability—that make these compounds potent modulators of various biological targets. This guide is designed for researchers, scientists, and drug development professionals dedicated to unraveling the complex mechanisms through which these molecules exert their effects. We will move beyond simple protocol recitation to explore the underlying scientific rationale, offering a self-validating framework for mechanistic investigation that ensures robust and reproducible findings.

The Isoxazole-Phenol Scaffold: A Chemist's Perspective on Biological Activity

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is more than just a structural component; it is an electronically versatile pharmacophore.[1][2] Its weak N-O bond makes it a potential bio-reversible prodrug element, while the ring's aromaticity and dipole moment contribute significantly to molecular interactions.[2]

When combined with a phenolic group, the scaffold gains a critical hydrogen-bond donor and a weakly acidic proton, enabling strong interactions with polar residues (serine, threonine, tyrosine) or the peptide backbone within enzyme active sites or receptor binding pockets. This synergy is central to the diverse biological activities observed, which include potent anti-inflammatory, anticancer, and antimicrobial effects.[1][2][3] Notable drugs like the COX-2 inhibitor Valdecoxib, while possessing a sulfonamide in place of a phenol, exemplify the power of the diaryl-substituted isoxazole core in achieving high target selectivity and potency.[1][4][5]

Our exploration will focus on a systematic approach to deconvolute the mechanism of action (MoA) of novel isoxazole-containing phenols, establishing a clear path from initial hypothesis to validated molecular interaction.

A Validated Framework for Mechanistic Investigation

Determining a compound's MoA is a multi-phased, iterative process.[6] The framework presented here is designed to build a comprehensive evidence package, where each phase provides data that validates the next. This approach minimizes costly late-stage failures and ensures a thorough understanding of the compound's biological footprint.

A logical workflow is paramount. We begin with broad, predictive methods to identify likely targets and pathways, progressively narrowing our focus with precise biochemical, cellular, and structural techniques.

Caption: A multi-phase workflow for MoA elucidation.

Phase 1: Identifying the Molecular Target

The initial challenge is to identify the direct molecular target(s) of the isoxazole-phenol compound. A dual approach combining computational prediction with biochemical validation provides a robust starting point.

Computational Modeling: Predictive Target Scaffolding

• Expertise & Rationale: Before committing to resource-intensive wet-lab experiments, in silico methods can rapidly screen vast target landscapes. Molecular docking predicts the binding pose and affinity of a ligand to a protein's active site. This is particularly effective for target classes with well-defined crystal structures, such as kinases and cyclooxygenases.[7] The goal is not to find the absolute truth, but to generate a tractable list of high-probability targets for experimental validation.

• Protocol: Molecular Docking of an Isoxazole-Phenol against a Kinase Target (e.g., VEGFR2)

  • Preparation of Receptor: Obtain the crystal structure of the target protein (e.g., VEGFR2, PDB ID: 4ASD) from the Protein Data Bank. Remove water molecules, add hydrogen atoms, and assign partial charges using software like Schrödinger's Protein Preparation Wizard or AutoDock Tools. Define the binding site based on the co-crystallized ligand or through site-finder algorithms.

  • Preparation of Ligand: Draw the 3D structure of the isoxazole-phenol compound. Generate possible ionization states at physiological pH (e.g., pH 7.4) and perform energy minimization using a suitable force field (e.g., OPLS).

  • Docking Execution: Use a docking program (e.g., Glide, AutoDock Vina) to dock the prepared ligand into the receptor's binding site. The algorithm will sample numerous poses and score them based on a scoring function that estimates binding affinity.

  • Analysis: Analyze the top-scoring poses. Look for key interactions: Does the phenolic hydroxyl form a hydrogen bond with a key residue like Asp1046 in VEGFR2's active site?[7] Does the isoxazole ring form favorable electrostatic or van der Waals interactions? A low docking score combined with chemically sensible interactions provides a strong hypothesis.

Biochemical Assays: Validating the Interaction

• Expertise & Rationale: A computational hit must be confirmed biochemically. Enzyme inhibition assays are the gold standard for validating that a compound directly affects the catalytic activity of a putative target.[8] By measuring the rate of an enzymatic reaction in the presence of varying concentrations of the inhibitor, we can determine its potency (IC₅₀) and begin to understand its mode of inhibition.

• Protocol: Fluorometric COX-2 Inhibition Assay

  • Reagent Preparation: Reconstitute human recombinant COX-2 enzyme and prepare the COX Assay Buffer, COX Probe, and Arachidonic Acid (substrate) solution as per the manufacturer's instructions (e.g., from a commercial kit).[8][9]

  • Assay Setup (96-well Plate):

    • Enzyme Control (100% Activity): Add 10 µL of Assay Buffer.

    • Inhibitor Control: Add 10 µL of a known COX-2 inhibitor (e.g., Celecoxib).

    • Test Compound: Add 10 µL of the isoxazole-phenol compound, serially diluted to cover a wide concentration range (e.g., 1 nM to 100 µM).

  • Enzyme Addition: Prepare a Reaction Master Mix containing Assay Buffer, COX Probe, and COX-2 enzyme. Add 80 µL of this mix to each well.

  • Pre-incubation: Incubate the plate for 10 minutes at 37°C. This step is critical as many inhibitors exhibit time-dependent binding.[10]

  • Reaction Initiation: Add 10 µL of the Arachidonic Acid solution to all wells simultaneously using a multichannel pipette to initiate the reaction.

  • Data Acquisition: Immediately begin reading the fluorescence (λEx = 535 nm / λEm = 587 nm) every minute for 15-20 minutes in a kinetic plate reader.

  • Analysis: Calculate the initial reaction rate (V₀) from the linear portion of the fluorescence curve for each concentration. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Compound ID	Target	Assay Type	IC₅₀ (nM)	Reference
Compound 4a	p38 MAP Kinase	ELISA-based	90	[11]
Valdecoxib	COX-2	Fluorometric	5	[5]
Isoxazole-Phenol 1	VEGFR2	Kinase Glo	650	[12]
Isoxazole-Phenol 2	PI3K	TR-FRET	4230	[13]
Caption: Example table for summarizing biochemical screening data.

Phase 2: Characterizing the Cellular Response

Confirming a direct interaction with a purified protein is a crucial first step, but it doesn't prove the compound works in the complex environment of a living cell. Phase 2 aims to demonstrate target engagement in a cellular context and link it to a functional outcome.

Signaling Pathway Analysis: Tracking the Molecular Cascade

• Expertise & Rationale: Many isoxazole targets, such as p38 MAPK or VEGFR2, are key nodes in signaling cascades.[7][11] If our compound inhibits the target kinase, we should observe a downstream effect, specifically a reduction in the phosphorylation of its substrates. Western blotting is the workhorse technique for this, allowing us to visualize changes in protein phosphorylation status.[14] This provides direct evidence of target engagement within the cell.

Caption: Key signaling pathways often targeted by isoxazole derivatives.

• Protocol: Western Blot for p38 MAPK Pathway Inhibition

  • Cell Culture and Treatment: Plate a relevant cell line (e.g., HeLa or A549 cells) and grow to 70-80% confluency. Starve the cells (e.g., in serum-free media for 4-6 hours) to reduce basal pathway activity.

  • Inhibitor Pre-treatment: Treat cells with various concentrations of the isoxazole-phenol compound (and a vehicle control) for 1-2 hours.

  • Pathway Stimulation: Stimulate the p38 pathway with an appropriate agonist (e.g., anisomycin or UV irradiation) for a short period (e.g., 15-30 minutes).

  • Cell Lysis: Immediately wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. The inclusion of phosphatase inhibitors is absolutely critical to preserve the phosphorylation state of the proteins.[15]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of each protein sample on a polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST) for 1 hour to prevent non-specific antibody binding.

    • Incubate overnight at 4°C with a primary antibody specific for the phosphorylated form of a p38 substrate (e.g., Phospho-ATF2).

    • Wash the membrane thoroughly with TBST.

    • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again.

  • Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film.[16]

  • Validation: Strip the membrane and re-probe with an antibody for total ATF2 and a loading control (e.g., GAPDH or β-actin) to confirm that the observed changes are due to altered phosphorylation, not changes in total protein levels.

Reporter Gene Assays: Linking Signaling to Gene Expression

• Expertise & Rationale: Many signaling pathways culminate in the activation of transcription factors, which then drive the expression of specific genes.[17] A reporter gene assay provides a quantitative functional readout of this terminal step.[18] In this system, the promoter of a gene known to be regulated by the pathway of interest is cloned upstream of a reporter gene (like luciferase). A decrease in luciferase activity upon treatment with the compound provides strong evidence that the entire pathway, from receptor to transcription, has been inhibited.

• Protocol: NF-κB Luciferase Reporter Assay

  • Cell Transfection: Co-transfect HEK293T cells with two plasmids:

    • A reporter plasmid containing multiple NF-κB response elements driving firefly luciferase expression.

    • A control plasmid constitutively expressing Renilla luciferase (e.g., from a pRL-TK vector) to normalize for transfection efficiency.

  • Cell Treatment: After 24 hours, treat the transfected cells with the isoxazole-phenol compound for 1 hour.

  • Pathway Stimulation: Add an NF-κB activator (e.g., TNF-α) and incubate for another 6-8 hours.

  • Cell Lysis: Wash the cells and add passive lysis buffer.[19]

  • Luminescence Measurement: Use a dual-luciferase assay system. First, add the firefly luciferase substrate and measure the luminescence. Then, add a quenching reagent and the Renilla luciferase substrate to the same well and measure the second signal.

  • Analysis: Calculate the ratio of firefly to Renilla luciferase activity for each condition. A dose-dependent decrease in this ratio indicates inhibition of the NF-κB signaling pathway.

Phase 3: Definitive Proof of a Direct Interaction

While the previous phases build a compelling narrative, definitive proof requires demonstrating the direct, physical interaction between the compound and its target at an atomic level.

X-ray Co-crystallography: Visualizing the Binding Mode

• Expertise & Rationale: The ultimate validation of a drug-target interaction is to "see" it. X-ray crystallography provides an atomic-resolution 3D structure of the protein-ligand complex.[20] This not only confirms the direct binding but also reveals the precise orientation of the compound in the active site and identifies the specific amino acid residues involved in the interaction. This structural information is invaluable for structure-activity relationship (SAR) studies and future lead optimization.

• Protocol: Co-crystallization of a Kinase with an Isoxazole-Phenol Inhibitor

  • Complex Formation: Purify the target kinase to >95% homogeneity. Mix the protein with the isoxazole-phenol compound at a molar ratio of approximately 1:5 to 1:10 to ensure saturation of the binding site.[21] Incubate on ice for 30-60 minutes.

  • Crystallization Screening: Use the sitting-drop or hanging-drop vapor-diffusion method to screen a wide range of crystallization conditions (buffers, precipitants, salts, additives). Set up plates using a robotics system to screen hundreds of conditions with minimal protein.

  • Crystal Optimization: Once initial microcrystals ("hits") are identified, optimize the conditions by varying the precipitant concentration, pH, and temperature to grow larger, single, diffraction-quality crystals. This is often the most challenging, iterative part of the process.[22]

  • Data Collection: Cryo-protect the crystal and flash-cool it in liquid nitrogen. Mount the crystal on a goniometer and expose it to a high-intensity X-ray beam (ideally at a synchrotron source). Collect the diffraction data as the crystal is rotated.

  • Structure Solution and Refinement: Process the diffraction data to determine the electron density map. Solve the structure using molecular replacement if a similar structure exists. Build the model of the protein and the bound ligand into the electron density map and refine it to achieve the best possible fit with the experimental data.

  • Analysis: Analyze the final structure to identify all hydrogen bonds, hydrophobic interactions, and other contacts between the isoxazole-phenol compound and the protein. Confirm that the interactions are consistent with the biochemical and cellular data.

Conclusion: Synthesizing a Cohesive Mechanistic Narrative

The power of this framework lies in the convergence of evidence. A compelling MoA study will demonstrate that an isoxazole-containing phenol, predicted in silico to bind a specific kinase, is shown to inhibit that kinase's activity in a biochemical assay with a potent IC₅₀. This inhibition is then shown to block the phosphorylation of the kinase's substrate in a cell-based assay, leading to the suppression of a downstream transcriptional event and a measurable phenotypic outcome like reduced cell proliferation. Finally, a high-resolution crystal structure confirms the direct binding and reveals the precise molecular interactions underpinning the compound's activity. This multi-faceted, self-validating approach provides the highest degree of scientific confidence and lays a solid foundation for advancing a promising compound into the next stage of drug development.

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Protocols & Analytical Methods

High-Throughput Screening of 4-(3,5-Dimethylisoxazol-4-YL)phenol Derivatives: From Assay Design to Hit Validation

An Application Guide for Drug Discovery Scientists

Abstract

The 4-(3,5-dimethylisoxazol-4-yl)phenol moiety represents a privileged scaffold in medicinal chemistry, with derivatives showing promise across various therapeutic areas, including oncology and infectious diseases.[1][2][3][4] The combination of the isoxazole ring, known for its diverse biological activities, and the phenolic group, a key pharmacophoric feature for hydrogen bonding, makes this class of compounds particularly attractive for drug discovery.[5][6][7] High-Throughput Screening (HTS) is an essential methodology in modern drug discovery that enables the rapid evaluation of large chemical libraries to identify initial "hits" against a biological target.[8][9][10] This guide provides a detailed framework for researchers, scientists, and drug development professionals on designing and executing a robust HTS campaign for 4-(3,5-dimethylisoxazol-4-yl)phenol derivatives. We delve into the causality behind experimental choices, provide self-validating protocols for primary and secondary screening, and offer insights into data analysis and troubleshooting, with a focus on protein kinase targets.

Rationale and Target Selection: The "Why"

The Isoxazole-Phenol Scaffold: A Privileged Structure

The isoxazole heterocycle is a versatile building block in drug design, present in numerous compounds with demonstrated anticancer, anti-inflammatory, and neuroprotective properties.[7][11] Its derivatives often function by targeting key cellular enzymes and receptors.[12] Specifically, isoxazoles have been investigated as inhibitors of protein kinases, enzymes crucial in cell signaling pathways whose dysregulation is a hallmark of cancer.[6][13] The appended phenol group can act as a critical hydrogen bond donor/acceptor, anchoring the molecule within the active site of a target protein, a common feature in many enzyme inhibitors.[5][14]

Selecting a Target Class: Protein Kinases

Given the established link between isoxazole derivatives and anticancer activity, protein kinases represent a logical and high-value target class for an HTS campaign.[6][15] The human kinome consists of over 500 enzymes, many of which are validated drug targets. A primary HTS campaign can be designed to screen for inhibitors of a specific, disease-relevant kinase (e.g., Epidermal Growth Factor Receptor - EGFR) or a panel of kinases.

The primary goal of HTS is to efficiently sift through a large compound library to identify "hits"—compounds that modulate the target's activity in a desired manner.[8] This process does not identify a drug but rather provides the starting points for a comprehensive drug design and optimization pipeline.[8]

Assay Development and Quality Control: Building a Trustworthy Screen

The foundation of any successful HTS campaign is a robust and reliable assay. The choice of assay technology is dictated by the target class and the need for scalability, sensitivity, and cost-effectiveness. For kinase targets, fluorescence-based assays are a common and powerful choice.[15][16]

Causality of Assay Choice: Fluorescence Polarization (FP)

A Fluorescence Polarization (FP) assay is an excellent choice for a primary kinase screen. The principle is based on the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger protein.

• Mechanism: A small, fluorescently labeled peptide substrate ("tracer") tumbles rapidly in solution, resulting in low polarization of emitted light. When a kinase phosphorylates a larger protein substrate, this phosphorylated substrate can be recognized by a specific binding partner (e.g., an antibody) that is also bound to the fluorescent tracer. This large complex tumbles slowly, leading to a high polarization signal. An inhibitor prevents phosphorylation, thus keeping the tracer in its free, low-polarization state.

• Why FP? It is a homogenous ("mix-and-read") assay, requiring no separation or wash steps, which is ideal for automation.[8] It is highly sensitive and amenable to miniaturization into 384- or 1536-well plate formats, significantly reducing reagent and compound consumption.[8][9]

The Self-Validating System: Essential Quality Control Metrics

To ensure the data is trustworthy, every HTS run must include rigorous quality control.[9]

• Plate Layout: A well-designed plate map is crucial for identifying and correcting systematic errors like "edge effects," where wells on the edge of a plate behave differently.[17][18] Controls must be strategically placed on every plate.

  • Negative Controls: Contain all assay components except the inhibitor (e.g., DMSO vehicle only). Represents 0% inhibition.

  • Positive Controls: Contain a known, potent inhibitor of the target kinase. Represents 100% inhibition.

• Z'-Factor: This statistical parameter is the gold standard for HTS assay quality. It measures the separation between the positive and negative control signals.[19]

  • Formula: Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n|

    • Where μ is the mean and σ is the standard deviation of the positive (p) and negative (n) controls.

  • Interpretation: An assay with a Z'-factor > 0.5 is considered excellent and suitable for HTS.

The overall HTS workflow is a multi-stage process designed to systematically identify and validate promising compounds.

Caption: High-level workflow for a typical HTS campaign.

Protocol: Primary HTS for Kinase Inhibition

This protocol describes a fluorescence polarization-based assay in a 384-well format. All liquid handling steps should be performed using automated dispensers for consistency.

Materials and Reagents

• Compound Library: 4-(3,5-Dimethylisoxazol-4-YL)phenol derivatives dissolved in 100% DMSO at 1 mM.

• Assay Plates: 384-well, low-volume, black, non-binding surface plates.

• Kinase: Recombinant target kinase (e.g., EGFR).

• Substrate: Poly-GT peptide.

• Tracer: Fluorescently-labeled anti-phosphotyrosine antibody.

• Cofactor: ATP.

• Assay Buffer: Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT).

• Positive Control: A known potent inhibitor (e.g., Staurosporine).

• Instrumentation: Automated liquid handler, plate reader capable of measuring fluorescence polarization.

Step-by-Step Protocol

• Compound Plating:

  • Using an acoustic liquid handler, transfer 50 nL of each compound from the 1 mM library plate into the 384-well assay plate.

  • Transfer 50 nL of 100% DMSO to negative control wells.

  • Transfer 50 nL of positive control stock to positive control wells. This results in a final compound concentration of 10 µM in a 5 µL final assay volume.

• Kinase Addition:

  • Prepare a solution of the kinase in assay buffer at 2X the final concentration.

  • Dispense 2.5 µL of the kinase solution into all wells of the assay plate.

  • Incubate for 15 minutes at room temperature to allow compounds to bind to the kinase. This pre-incubation step is critical for identifying time-dependent inhibitors.

• Reaction Initiation:

  • Prepare a 2X solution of ATP and substrate in assay buffer. The optimal concentration of each must be determined during assay development (typically at the Kₘ for ATP).

  • Dispense 2.5 µL of the ATP/substrate mix into all wells to start the kinase reaction.

• Reaction Incubation:

  • Seal the plates and incubate at room temperature for 60 minutes (or a time determined during development).

• Detection:

  • Prepare a "Stop/Detection" mix containing the FP tracer antibody in a buffer with EDTA (to chelate Mg²⁺ and stop the kinase reaction).

  • Dispense 5 µL of the Stop/Detection mix into all wells.

  • Incubate for 30 minutes to allow the antibody to bind.

• Data Acquisition:

  • Read the plates on a fluorescence polarization plate reader (e.g., Excitation: 485 nm, Emission: 535 nm). The output will be in millipolarization (mP) units.

Primary Data Analysis

• Calculate Percent Inhibition: % Inhibition = 100 * (1 - (mP_compound - mP_pos_ctrl) / (mP_neg_ctrl - mP_pos_ctrl))

• Assess Plate Quality: Calculate the Z'-factor for each plate. Plates with a Z' < 0.5 should be flagged for review or repeated.

• Hit Selection: A compound is typically classified as a "hit" if its percent inhibition exceeds a defined threshold, commonly >50% or three standard deviations above the mean of the negative controls.[17]

Protocols: Hit Confirmation and Secondary Screening

A primary hit is not a confirmed active compound.[20] A rigorous triage process is required to eliminate false positives and characterize the potency and selectivity of true hits.[21][22]

Caption: The hit validation and characterization cascade.

Protocol: Dose-Response and IC₅₀ Determination

The goal is to determine the concentration at which a compound inhibits 50% of the kinase activity (the IC₅₀ value), a key measure of its potency.[23]

• Compound Preparation:

  • From a fresh, confirmed powder stock of the hit compound, create a serial dilution series in DMSO. A common approach is an 8-point, 3-fold dilution series starting at 100 µM.

• Assay Execution:

  • Perform the primary kinase assay as described in Section 3.2, but instead of a single concentration, add the dilution series of the compound to the plate.

• Data Analysis:

  • Calculate the % Inhibition for each concentration point.

  • Plot % Inhibition versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism, an in-house tool) to determine the IC₅₀ value.[24][25]

Table 1: Example Dose-Response Data Layout

Compound Conc. (µM)	Log [Conc.]	% Inhibition (Rep 1)	% Inhibition (Rep 2)	Mean % Inhibition
30.0	1.48	95.2	96.1	95.7
10.0	1.00	88.7	90.3	89.5
3.33	0.52	75.4	74.8	75.1
1.11	0.05	51.2	48.9	50.1
0.37	-0.43	24.5	26.0	25.3
0.12	-0.92	10.1	9.8	10.0
0.04	-1.40	2.3	3.1	2.7
0.00	-	0.0	0.0	0.0

Protocol: Cell-Based Viability Assay (MTT Assay)

This secondary assay determines if the compound's enzymatic inhibition translates to a functional effect in a relevant cancer cell line.[22][26]

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., A549 for lung cancer if targeting EGFR) in appropriate media.

  • Seed cells into a 96-well clear plate at a pre-determined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with the same dose-response concentration series of the compound used for IC₅₀ determination. Include DMSO vehicle controls.

  • Incubate for 72 hours in a cell culture incubator.

• MTT Addition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[26]

  • Incubate for 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[26]

• Solubilization and Reading:

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 490 nm on a plate reader.

• Data Analysis:

  • Calculate the percent cell viability relative to the DMSO control. Plot the data and determine the GI₅₀ (concentration for 50% growth inhibition).

Troubleshooting and Field-Proven Insights

HTS campaigns can be complex, and issues are common. A proactive approach to troubleshooting is essential.

Table 2: Common HTS Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	- Reagent instability or degradation.- Inconsistent liquid handling.- Suboptimal assay conditions (e.g., incubation time, concentrations).	- Prepare fresh reagents daily.- Service and calibrate automated liquid handlers.- Re-optimize the assay parameters using a design of experiments (DoE) approach.
High False-Positive Rate	- Compound autofluorescence or quenching.- Compound aggregation.- Non-specific, promiscuous inhibitors (PAINS).	- Run a "counterscreen" without the kinase to flag interfering compounds.- Add a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer.- Use computational filters to identify and remove known PAINS motifs from the hit list.
Plate "Edge Effects"	- Uneven temperature or evaporation across the plate during incubation.	- Use plates with lids and ensure proper sealing.- Avoid using the outer rows and columns for samples; fill them with buffer instead.- Use a humidified incubator.
Poor Hit Confirmation Rate	- Compound instability (degradation in DMSO).- Errors in primary screen (plate-specific error).- Initial hit was a false positive.	- Use freshly prepared compound stocks for confirmation.- Analyze primary data for plate or day-specific trends.- This is expected; a significant drop-off from primary hits is normal.

Conclusion and Forward Look

This guide outlines a comprehensive and scientifically rigorous approach to conducting a high-throughput screening campaign for 4-(3,5-dimethylisoxazol-4-yl)phenol derivatives against protein kinase targets. By integrating robust assay design, stringent quality control, and a multi-step hit validation cascade, researchers can confidently identify and prioritize compounds for further development. Validated hits from this process form the basis of the hit-to-lead phase, where medicinal chemists will work to optimize potency, selectivity, and drug-like properties (ADME/Tox) to generate preclinical candidates.[20] The principles and protocols detailed herein provide a solid foundation for leveraging the therapeutic potential of this promising chemical scaffold.

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Molecular docking protocol for 4-(3,5-Dimethylisoxazol-4-YL)phenol with BRD4

Topic: Molecular Docking Protocol for 4-(3,5-Dimethylisoxazol-4-YL)phenol with BRD4

Abstract

This document provides a comprehensive, step-by-step protocol for performing a molecular docking simulation of the small molecule 4-(3,5-Dimethylisoxazol-4-YL)phenol with the first bromodomain (BD1) of Bromodomain-containing protein 4 (BRD4). BRD4 is a critical epigenetic reader and a high-priority therapeutic target in oncology and other diseases.[1][2][3] This guide is designed for researchers in computational chemistry and drug development, offering a robust workflow from protein and ligand preparation to simulation and results analysis. We emphasize the rationale behind each procedural choice to ensure scientific rigor and reproducibility. The protocol is based on widely accessible and validated open-source software, including AutoDock Vina, to facilitate broad adoption.

Introduction: Targeting BRD4 in Modern Drug Discovery

Bromodomain-containing protein 4 (BRD4) is a member of the Bromodomain and Extra-Terminal domain (BET) family of proteins, which play a central role in regulating gene transcription.[4] By recognizing and binding to acetylated lysine residues on histone tails, BRD4 acts as an epigenetic reader, recruiting transcriptional machinery to specific gene promoters and enhancers.[5] Dysregulation of BRD4 activity is strongly implicated in the pathogenesis of numerous diseases, including a wide range of cancers, inflammatory conditions, and cardiovascular disease, making it a highly attractive target for therapeutic intervention.[1][6]

The BRD4 protein contains two tandem bromodomains, BD1 and BD2, which serve as the binding pockets for acetylated lysines.[7] The development of small-molecule inhibitors that competitively bind to these pockets, thereby displacing BRD4 from chromatin, has emerged as a promising strategy in drug discovery.[1]

The subject of this protocol, 4-(3,5-Dimethylisoxazol-4-YL)phenol, is a small molecule with a distinct chemical scaffold. Its potential to interact with the BRD4 bromodomain is unexplored. Molecular docking provides a powerful computational method to predict the binding mode and affinity of this ligand within the BRD4 active site, offering a foundational step in assessing its potential as a novel inhibitor.[8][9] The primary objective of a docking simulation is to generate a prediction of the ligand-receptor complex structure through computational means.[9][10]

The Molecular Docking Workflow: A Conceptual Overview

Molecular docking simulates the interaction between a small molecule (ligand) and a macromolecule (receptor) to predict the preferred binding orientation and affinity. The process can be conceptually divided into two main stages: sampling the conformational space of the ligand within the receptor's active site and then ranking these conformations using a scoring function.[9] A lower binding energy score typically indicates a more favorable and stable interaction.

This protocol will employ a systematic, validated workflow to ensure the reliability of the docking results. The overall process is visualized in the flowchart below.

Caption: Predicted key interactions between the ligand and BRD4.

Protocol Validation: The Importance of Re-docking

A crucial step in validating any docking protocol is to perform a re-docking experiment.

• Concept: The co-crystallized ligand (in this case, JQ1 from PDB 3MXF) is extracted and then docked back into its own receptor structure using the established protocol.

• Metric: The accuracy of the protocol is assessed by calculating the Root-Mean-Square Deviation (RMSD) between the predicted pose of the re-docked ligand and its original crystallographic pose.

• Success Criterion: An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode. [11]This builds confidence in the predictions made for novel ligands like 4-(3,5-Dimethylisoxazol-4-YL)phenol.

Conclusion

This application note provides a detailed and scientifically grounded protocol for conducting molecular docking studies of a novel small molecule against the BRD4 bromodomain. By following these steps, researchers can generate reliable predictions of binding affinity and interaction patterns, providing valuable insights for hit identification and lead optimization in the pursuit of novel BRD4 inhibitors. The emphasis on protocol validation through re-docking ensures a high standard of scientific rigor, which is essential for the progression of computational drug discovery projects.

References

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• ASH Publications. (2018, November 29). Genome-Wide Analysis of BRD4-Targets Reveals the Therapeutic Relevance of Simultaneous Targeting of BCR Pathway and IKZF-MYC Axis in Mantle Cell Lymphoma.
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• Guedes, I. A., de Magalhães, C. S., & Dardenne, L. E. (2014). Molecular Docking: A powerful approach for structure-based drug discovery. Journal of Biomolecular Structure and Dynamics, 32(5), 679–691.
• Zhang, G., Smith, S. G., & Zhou, M. M. (2018). Bromodomain-Containing Protein 4: A Druggable Target. Current medicinal chemistry, 25(33), 4068–4083.

• Filippakopoulos, P., et al. (2010). Crystal Structure of the first bromodomain of human BRD4 in complex with the inhibitor JQ1. RCSB PDB. [Link]

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• ACS Publications. (2017, February 14). Drug Discovery Targeting Bromodomain-Containing Protein 4.

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• AccScience Publishing. (n.d.). Essential roles of BRD4 in cancer: DNA damage, transcription regulation, and signal transduction.
• Let's learn and discover. (2021, May 11). AutoDock Tutorial- Part 4. Preparing Ligand for Docking [Video]. YouTube.
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Development of 4-(3,5-Dimethylisoxazol-4-YL)phenol as an anti-inflammatory agent

An in-depth guide for researchers, scientists, and drug development professionals on the synthesis and evaluation of 4-(3,5-Dimethylisoxazol-4-YL)phenol as a novel anti-inflammatory agent.

Introduction: A Privileged Scaffold for Inflammation Research

The confluence of a phenolic moiety and an isoxazole ring in the structure of 4-(3,5-Dimethylisoxazol-4-YL)phenol presents a compelling starting point for the development of novel anti-inflammatory therapeutics. The isoxazole core is a well-established pharmacophore in medicinal chemistry, famously featured in selective COX-2 inhibitors like valdecoxib, highlighting its potential to modulate key inflammatory enzymes.[1][2] Phenolic compounds, on the other hand, are ubiquitous in nature and renowned for their antioxidant and anti-inflammatory properties, often exerting their effects by quenching reactive oxygen species and interfering with pro-inflammatory signaling cascades like the Nuclear Factor-kappa B (NF-κB) pathway.[3][4]

The strategic combination of these two "privileged" fragments in a single molecule, 4-(3,5-Dimethylisoxazol-4-YL)phenol, offers the potential for a multi-pronged attack on the inflammatory process. This guide provides a comprehensive framework for its chemical synthesis, followed by detailed protocols for its preclinical evaluation, encompassing both cellular (in vitro) and whole-organism (in vivo) models. The methodologies are designed to not only assess the compound's efficacy but also to elucidate its underlying mechanism of action.

Section 1: Chemical Synthesis and Characterization

The synthesis of 4-(3,5-Dimethylisoxazol-4-YL)phenol is typically achieved through a nucleophilic substitution reaction. The following protocol outlines a standard laboratory procedure for its preparation.

Protocol 1.1: Synthesis of 4-(3,5-Dimethylisoxazol-4-YL)phenol

Rationale: This protocol utilizes a base-catalyzed nucleophilic substitution. A suitable starting material, such as a halogenated or sulfonate-activated isoxazole derivative, reacts with a protected phenol. The choice of Dimethyl Sulfoxide (DMSO) as a solvent is strategic due to its high boiling point, which allows the reaction to be conducted at elevated temperatures to drive it to completion, and its ability to dissolve a wide range of organic and inorganic reagents.[5] Potassium hydroxide serves as the base to deprotonate the phenol, generating a more nucleophilic phenoxide ion required for the substitution reaction.

Materials:

• 4-(Bromomethyl)-3,5-dimethylisoxazole

• 4-Hydroxyphenol (or a suitable protected derivative)

• Potassium Hydroxide (KOH)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Hexane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 4-Hydroxyphenol (1.0 equivalent) in anhydrous DMSO, add powdered potassium hydroxide (1.2 equivalents) portion-wise at room temperature under a nitrogen atmosphere.

• Stir the mixture for 30 minutes at room temperature to allow for the formation of the potassium phenoxide salt.

• Add a solution of 4-(Bromomethyl)-3,5-dimethylisoxazole (1.1 equivalents) in anhydrous DMSO dropwise to the reaction mixture.

• Heat the reaction mixture to 80-90°C and monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and carefully quench by pouring it into ice-cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated NH₄Cl solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude residue by silica gel column chromatography using a hexane-ethyl acetate gradient to yield the pure 4-(3,5-Dimethylisoxazol-4-YL)phenol.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Section 2: In Vitro Evaluation of Anti-Inflammatory Activity

The initial assessment of a compound's biological activity is performed using in vitro models. These assays are crucial for determining cytotoxicity, screening for anti-inflammatory effects at a cellular level, and elucidating the mechanism of action.

Workflow for In Vitro Evaluation

Caption: Workflow for the in vitro evaluation of the target compound.

Protocol 2.1: Cytotoxicity Assessment (MTT Assay)

Rationale: Before evaluating anti-inflammatory properties, it is essential to determine the concentrations at which the compound is not toxic to the cells. The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Procedure:

• Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of 4-(3,5-Dimethylisoxazol-4-YL)phenol (e.g., 0.1 to 100 µM) for 24 hours. Include a vehicle control (e.g., DMSO).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells. Determine the IC50 value (the concentration that causes 50% cell death).

Protocol 2.2: Inhibition of Lipopolysaccharide (LPS)-Induced Pro-Inflammatory Mediators in RAW 264.7 Macrophages

Rationale: RAW 264.7 macrophages are a standard cell line used to model inflammation. Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of key inflammatory mediators like nitric oxide (NO) and cytokines such as TNF-α and IL-6.[6][7] This assay assesses the compound's ability to suppress this inflammatory response.

Procedure:

• Seed RAW 264.7 cells in a 24-well plate and grow to 80-90% confluency.

• Pre-treat the cells with non-toxic concentrations of 4-(3,5-Dimethylisoxazol-4-YL)phenol for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include control groups: untreated cells, cells treated with LPS only, and cells treated with the compound only.

• After incubation, collect the cell culture supernatant for analysis.

Endpoint A: Nitric Oxide (NO) Measurement (Griess Assay)

• Mix 50 µL of the collected supernatant with 50 µL of Griess Reagent A (sulfanilamide solution).

• Incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage of NO inhibition compared to the LPS-only control.

Endpoint B: Cytokine Measurement (ELISA)

• Measure the concentrations of TNF-α and IL-6 in the collected supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer’s instructions.

• Calculate the percentage of cytokine inhibition compared to the LPS-only control.

Protocol 2.3: Cyclooxygenase (COX) Enzyme Inhibition Assay

Rationale: Many anti-inflammatory drugs function by inhibiting COX enzymes (COX-1 and COX-2).[2][8] A direct enzymatic assay is necessary to determine if 4-(3,5-Dimethylisoxazol-4-YL)phenol acts as a COX inhibitor and to assess its selectivity for the inducible COX-2 isoform over the constitutive COX-1 isoform. Selective COX-2 inhibition is often associated with a reduced risk of gastrointestinal side effects.[2]

Procedure:

• Use a commercially available colorimetric or fluorometric COX inhibitor screening assay kit.

• Perform the assay for COX-1 and COX-2 enzymes in parallel according to the kit's protocol.

• Incubate the respective enzyme with arachidonic acid (the substrate) in the presence of various concentrations of the test compound.

• Measure the product formation (e.g., Prostaglandin G₂) via the kit's detection method.

• Calculate the IC50 values for both COX-1 and COX-2.

• Determine the COX-2 Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2). A higher SI value indicates greater selectivity for COX-2.

Hypothesized Mechanism of Action and Data Summary

The anti-inflammatory activity of 4-(3,5-Dimethylisoxazol-4-YL)phenol is hypothesized to stem from its ability to inhibit the production of pro-inflammatory mediators. This may occur through the direct inhibition of enzymes like COX-2 and/or the modulation of inflammatory signaling pathways such as NF-κB.[9][10]

Caption: Hypothesized anti-inflammatory mechanism of action.

Table 1: Representative In Vitro Activity Data

Assay	Endpoint	IC₅₀ (µM)	COX-2 Selectivity Index
Cytotoxicity	RAW 264.7 Cell Viability	> 100	N/A
Anti-inflammatory	Nitric Oxide (NO) Production	15.2	N/A
Anti-inflammatory	TNF-α Production	12.8	N/A
Anti-inflammatory	IL-6 Production	18.5	N/A
Enzyme Inhibition	COX-1 Activity	25.4	15.9
Enzyme Inhibition	COX-2 Activity	1.6
Note: Data are hypothetical and for illustrative purposes.

Section 3: In Vivo Evaluation of Anti-Inflammatory Efficacy

Following promising in vitro results, the compound's efficacy must be confirmed in a living organism. The carrageenan-induced paw edema model is a standard and widely used preclinical assay for evaluating acute anti-inflammatory activity.[11][12][13]

Protocol 3.1: Carrageenan-Induced Paw Edema in Rats

Rationale: Subplantar injection of carrageenan into a rat's paw induces a reproducible acute inflammatory response characterized by edema (swelling).[14] This model is sensitive to inhibition by non-steroidal anti-inflammatory drugs (NSAIDs) and other potential anti-inflammatory agents. The development of edema is measured over several hours, allowing for the assessment of the compound's ability to suppress this inflammatory process.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• 4-(3,5-Dimethylisoxazol-4-YL)phenol

• Vehicle (e.g., 0.5% carboxymethylcellulose in saline)

• Positive control: Indomethacin or Celecoxib

• 1% (w/v) λ-Carrageenan solution in sterile saline

• Plebthysmometer or digital calipers

Procedure:

• Acclimatization: House the animals for at least one week before the experiment with free access to food and water.

• Grouping: Randomly divide the animals into groups (n=6-8 per group):

  • Group 1: Vehicle Control (receives vehicle + carrageenan)

  • Group 2: Positive Control (receives Indomethacin, e.g., 10 mg/kg + carrageenan)

  • Group 3-5: Test Groups (receive different doses of the test compound, e.g., 10, 30, 100 mg/kg + carrageenan)

• Dosing: Administer the vehicle, positive control, or test compound orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the carrageenan injection.

• Baseline Measurement: Just prior to carrageenan injection, measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the 0-hour reading.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the subplantar region of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis:

  • Calculate the edema volume at each time point by subtracting the initial paw volume (0 hr) from the post-injection volume.

  • Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group using the following formula:

    • % Inhibition = [ (Edema_control - Edema_treated) / Edema_control ] x 100

Table 2: Representative In Vivo Anti-inflammatory Activity

Treatment Group	Dose (mg/kg, p.o.)	Paw Volume Increase (mL) at 3 hr (Mean ± SEM)	% Inhibition of Edema at 3 hr
Vehicle Control	-	0.85 ± 0.06	-
Indomethacin	10	0.38 ± 0.04	55.3%
Test Compound	10	0.65 ± 0.05	23.5%
Test Compound	30	0.49 ± 0.04	42.4%
Test Compound	100	0.35 ± 0.03	58.8%
Note: Data are hypothetical and for illustrative purposes.

Conclusion

This guide provides a structured and scientifically grounded approach to the preliminary development of 4-(3,5-Dimethylisoxazol-4-YL)phenol as a potential anti-inflammatory agent. The protocols detailed herein, from chemical synthesis to robust in vitro and in vivo evaluations, offer a clear path for researchers to characterize the compound's activity and elucidate its mechanism of action. The promising profile suggested by the combination of the isoxazole and phenol motifs warrants further investigation, including more advanced preclinical studies covering pharmacokinetics, toxicology, and chronic inflammation models, to fully assess its therapeutic potential.

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Application Notes and Protocols for 4-(3,5-Dimethylisoxazol-4-YL)phenol as a Chemical Probe for Bromodomains

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Preamble: The Rationale for a New Class of Bromodomain Probes

The study of epigenetic regulation has unveiled a complex landscape of protein-protein interactions that govern gene expression. Among the key players are bromodomains, protein modules that recognize and bind to acetylated lysine residues on histones and other proteins, thereby recruiting transcriptional machinery to specific genomic loci.[1][2] The Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, have emerged as prominent therapeutic targets in oncology and inflammatory diseases.[1][3] To dissect the intricate functions of the 61 human bromodomains, the development of selective, high-quality chemical probes is paramount.[4][5][6]

This guide details the application of 4-phenyl-3,5-dimethylisoxazole derivatives, with a focus on the representative compound 4-(3,5-Dimethylisoxazol-4-YL)phenol , as a novel class of chemical probes for interrogating bromodomain biology. These compounds feature a 3,5-dimethylisoxazole moiety that acts as a bioisostere of acetyl-lysine (KAc), enabling competitive inhibition of bromodomain-histone interactions.[7][8][9] While many derivatives show selectivity for the BET family, this scaffold also presents opportunities for developing selective ligands for other bromodomains, such as CREBBP, which have historically been challenging to target.[7][8]

This document provides the foundational knowledge and detailed experimental protocols to effectively utilize this chemical probe in your research, fostering a deeper understanding of bromodomain function and aiding in the development of novel therapeutics.

Profile of the Chemical Probe: 4-(3,5-Dimethylisoxazol-4-YL)phenol

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₁₁H₁₁NO₂
Molecular Weight	189.21 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO, Methanol	[10]
Storage	Store at -20°C for long-term stability

Mechanism of Action: Mimicking Acetyl-Lysine

The core of this chemical probe's functionality lies in the 3,5-dimethylisoxazole ring, which serves as an effective mimic of the acetylated lysine side chain recognized by bromodomains.[7][8][9] This structural mimicry allows the compound to competitively bind to the KAc binding pocket of bromodomains, thereby displacing them from their natural histone binding partners and disrupting downstream transcriptional signaling.

Figure 1. Mechanism of bromodomain inhibition by 4-(3,5-Dimethylisoxazol-4-YL)phenol.

Selectivity Profile

Derivatives of 4-phenyl-3,5-dimethylisoxazole have demonstrated notable selectivity for the BET family of bromodomains (BRD2, BRD3, BRD4, and BRDT).[7][8] However, subtle structural modifications can shift this selectivity towards other bromodomain families, such as CREBBP.[7][8] It is crucial to experimentally determine the selectivity profile of the specific batch of the probe being used against a panel of bromodomains to ensure accurate interpretation of experimental results.

In Vitro Characterization Protocols

Biochemical Binding Affinity: AlphaScreen Assay

The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a robust, high-throughput method to quantify the binding of the chemical probe to a bromodomain of interest.[2][11]

Principle: The assay relies on the proximity of two types of beads: a donor bead conjugated to a tagged bromodomain and an acceptor bead linked to a biotinylated, acetylated histone peptide. When the bromodomain binds to the histone peptide, the beads are brought into close proximity, generating a chemiluminescent signal. A competitive inhibitor, such as 4-(3,5-Dimethylisoxazol-4-YL)phenol, will disrupt this interaction, leading to a decrease in the signal.

Protocol:

• Reagent Preparation:

  • Prepare a 3x assay buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4).[12]

  • Dilute the GST-tagged bromodomain and biotinylated histone peptide in the 1x assay buffer to the desired concentrations.

  • Prepare a serial dilution of 4-(3,5-Dimethylisoxazol-4-YL)phenol in DMSO, followed by a final dilution in 1x assay buffer. Ensure the final DMSO concentration is below 1% to avoid interference.[13][14]

• Assay Plate Setup (384-well format):

  • Add 5 µL of the diluted bromodomain to each well.

  • Add 5 µL of the serially diluted chemical probe or vehicle control (DMSO in assay buffer).

  • Incubate for 30 minutes at room temperature with gentle shaking.[11]

  • Add 5 µL of the diluted biotinylated histone peptide.

  • Incubate for 60 minutes at room temperature with gentle shaking.

• Detection:

  • In subdued light, add 5 µL of a pre-mixed solution of Glutathione-coated donor beads and Streptavidin-coated acceptor beads.

  • Seal the plate and incubate in the dark for 60 minutes at room temperature.

  • Read the plate on an AlphaScreen-compatible plate reader.

• Data Analysis:

  • Plot the AlphaScreen signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Thermodynamic Characterization: Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for measuring the thermodynamics of binding interactions.[15][16] It directly measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (K_D), enthalpy (ΔH), and stoichiometry (n).[15]

Protocol:

• Sample Preparation:

  • Dialyze the purified bromodomain protein extensively against the ITC buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5).

  • Dissolve 4-(3,5-Dimethylisoxazol-4-YL)phenol in the final dialysis buffer. Ensure the DMSO concentration is identical in both the protein and ligand solutions to minimize heat of dilution effects.

• ITC Experiment:

  • Load the bromodomain solution into the sample cell of the calorimeter.

  • Load the chemical probe solution into the injection syringe.

  • Perform a series of small injections of the probe into the protein solution while monitoring the heat change.

  • A control experiment titrating the probe into the buffer alone should be performed to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the binding data.

  • Fit the integrated heat data to a suitable binding model (e.g., one-site binding) to determine the K_D, ΔH, and n. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated.

Kinetic Analysis: Biolayer Interferometry (BLI)

BLI is an optical biosensing technique that measures biomolecular interactions in real-time, providing kinetic information such as association (k_on) and dissociation (k_off) rates.[17][18][19][20]

Protocol:

• Biosensor Preparation:

  • Immobilize a biotinylated bromodomain onto a streptavidin-coated biosensor tip.

• BLI Experiment:

  • Establish a baseline by dipping the biosensor into the running buffer.

  • Associate the biosensor with varying concentrations of 4-(3,5-Dimethylisoxazol-4-YL)phenol in the running buffer.

  • Dissociate the complex by moving the biosensor back into the running buffer.

• Data Analysis:

  • Fit the association and dissociation curves to a 1:1 binding model to determine k_on and k_off.

  • Calculate the equilibrium dissociation constant (K_D) from the ratio of k_off/k_on.

Cellular Target Engagement and Phenotypic Assays

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in a cellular context.[21][22][23][24] The principle is based on the ligand-induced thermal stabilization of the target protein.[21]

Protocol:

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Treat the cells with varying concentrations of 4-(3,5-Dimethylisoxazol-4-YL)phenol or vehicle control for a defined period.

• Thermal Challenge:

  • Harvest and resuspend the cells in a suitable buffer.

  • Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling on ice.

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing stabilized protein) from the aggregated protein by centrifugation.

  • Analyze the amount of soluble bromodomain protein in the supernatant by Western blotting or other quantitative protein detection methods.

• Data Analysis:

  • Plot the amount of soluble protein against the temperature for both treated and untreated samples.

  • A shift in the melting curve to a higher temperature in the presence of the probe indicates target engagement.

Figure 2. Cellular Thermal Shift Assay (CETSA) workflow and expected results.

Cellular Proliferation and Viability Assays

To assess the phenotypic consequences of bromodomain inhibition by the chemical probe, standard cell proliferation and viability assays can be employed.

Protocol (Example using a colorimetric assay like MTT or WST-1):

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

• Compound Treatment:

  • After allowing the cells to adhere overnight, treat them with a serial dilution of 4-(3,5-Dimethylisoxazol-4-YL)phenol or a vehicle control.

• Incubation:

  • Incubate the plate for a period relevant to the cell doubling time (e.g., 48-72 hours).

• Assay and Readout:

  • Add the colorimetric reagent (e.g., MTT) and incubate according to the manufacturer's instructions.

  • Solubilize the formazan crystals and measure the absorbance at the appropriate wavelength.

• Data Analysis:

  • Normalize the absorbance values to the vehicle-treated control.

  • Plot the percentage of viable cells against the logarithm of the probe concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Self-Validating Systems and Best Practices

To ensure the trustworthiness of your results, it is essential to incorporate self-validating systems into your experimental design.

• Orthogonal Assays: Confirm key findings using at least two different assay formats that rely on distinct physical principles (e.g., confirming binding affinity from a proximity-based assay like AlphaScreen with a direct binding assay like ITC or BLI).[2]

• Inactive Control Compound: Synthesize or obtain a structurally similar analog of 4-(3,5-Dimethylisoxazol-4-YL)phenol that is inactive against the target bromodomain. This control should not produce the same biochemical or cellular effects, demonstrating that the observed activity is due to specific target engagement.

• Selectivity Profiling: Routinely profile your chemical probe against a broad panel of bromodomains and other relevant off-targets (e.g., kinases, GPCRs) to understand its selectivity and potential for polypharmacology.[6]

• Cellular Target Engagement Confirmation: Always correlate phenotypic outcomes with direct evidence of target engagement in cells using methods like CETSA.[22]

By adhering to these principles, researchers can confidently attribute the biological effects of 4-(3,5-Dimethylisoxazol-4-YL)phenol to its interaction with the intended bromodomain targets, paving the way for robust and reproducible scientific discoveries.

References

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• Zhang, H., et al. (2021). Discovery of 3,5-dimethylisoxazole derivatives as novel, potent inhibitors for bromodomain and extraterminal domain (BET) family. Bioorganic & Medicinal Chemistry, 39, 116133. [Link]

• MDPI. (2024). Identification and Development of BRD9 Chemical Probes. MDPI. [Link]

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• ResearchGate. (n.d.). Isothermal titration calorimetry (ITC) measurements for the ATAD2... ResearchGate. Retrieved January 25, 2026, from [Link]

• Kim, J., et al. (2018). Novel brd4 inhibitors with a unique scaffold exhibit antitumor effects. Oncology Letters, 16(3), 3745–3752. [Link]

• Philpott, M., et al. (2014). A bead-based proximity assay for BRD4 ligand discovery. Current Protocols in Chemical Biology, 6(3), 141–157. [Link]

• Bates, J. T., et al. (2024). Biolayer interferometry for measuring the kinetics of protein-protein interactions and nanobody binding. Nature Protocols, 19(6), 1634–1655. [Link]

• BPS Bioscience. (n.d.). BRD3 (BD2) Inhibitor Screening Assay Kit. BPS Bioscience. Retrieved January 25, 2026, from [Link]

• PubChem. (n.d.). Phenol, 3,5-dimethyl-4-(methylsulfinyl)-. PubChem. Retrieved January 25, 2026, from [Link]

• Harvard University. (n.d.). Biolayer Interferometry (BLI). Center for Macromolecular Interactions. Retrieved January 25, 2026, from [Link]

• Reaction Biology. (n.d.). ITC Assay Service for Drug Discovery. Reaction Biology. Retrieved January 25, 2026, from [Link]

• Pelago Bioscience. (n.d.). CETSA®: Measuring Target Engagement in Whole Blood. Pelago Bioscience. Retrieved January 25, 2026, from [Link]

• Aldeghi, M., et al. (2017). Identification of a Novel Class of BRD4 Inhibitors by Computational Screening and Binding Simulations. ACS Omega, 2(8), 4877–4886. [Link]

• CETSA. (n.d.). CETSA. Retrieved January 25, 2026, from [Link]

• Chodera, J. D., & Mobley, D. L. (2013). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. Annual Review of Biophysics, 42, 121–142. [Link]

• UCL Discovery. (n.d.). Design and Synthesis of Chemical Probes for the BRPF Bromodomains. UCL Discovery. Retrieved January 25, 2026, from [Link]

• AMSBIO. (n.d.). BRD4 (BD1) Inhibitor Screening Assay Kit. AMSBIO. Retrieved January 25, 2026, from [Link]

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• Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(18), e4505. [Link]

• Reaction Biology. (n.d.). BRD1 Bromodomain Assay Service (AlphaScreen). Reaction Biology. Retrieved January 25, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Poor Aqueous Solubility of 4-(3,5-Dimethylisoxazol-4-YL)phenol

Welcome to the technical support guide for 4-(3,5-Dimethylisoxazol-4-YL)phenol. This document provides in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) to help researchers, scientists, and formulation professionals overcome the inherent challenge of this compound's poor solubility in aqueous media. Our goal is to provide not just protocols, but the scientific reasoning behind them, enabling you to make informed decisions in your experimental design.

Section 1: Understanding the Challenge: Physicochemical Profile

Q: Why is 4-(3,5-Dimethylisoxazol-4-YL)phenol so poorly soluble in water?

A: The poor aqueous solubility of this compound arises from its molecular structure, which contains both hydrophobic (lipophilic) and weakly acidic hydrophilic components.

• Hydrophobic Character : The 3,5-dimethylisoxazole ring and the benzene ring are largely nonpolar. These bulky, water-averse groups lead to a high crystalline lattice energy and make it difficult for polar water molecules to surround and dissolve the compound.

• Weakly Acidic Group : The molecule possesses a phenolic hydroxyl (-OH) group. While this group can engage in hydrogen bonding, it is only weakly acidic.[1] Phenol itself has a pKa of approximately 9.95.[2][3] This means that at neutral physiological pH (~7.4), the vast majority of the molecules are in their neutral, un-ionized form, which is significantly less soluble than its ionized counterpart. The presence of electron-donating dimethyl groups on the isoxazole ring may further slightly increase the pKa, making it even less acidic and less soluble at neutral pH.

Section 2: Frequently Asked Questions (FAQs)

Q: What is the very first and simplest thing I should try to dissolve the compound for a quick preliminary experiment?

A: For initial range-finding or non-critical experiments, the use of a co-solvent is the most direct approach. Start by dissolving the compound in a minimal amount of a water-miscible organic solvent like Dimethyl Sulfoxide (DMSO) or ethanol to create a high-concentration stock. This stock can then be serially diluted into your aqueous experimental medium. Be mindful of the final solvent concentration, as it can impact biological systems.

Q: I've dissolved my compound in DMSO, but it crashes out (precipitates) when I add it to my aqueous buffer. What's happening?

A: This is a common issue known as "precipitation upon dilution." Your high-concentration stock in pure DMSO keeps the compound soluble. However, when you dilute this into an aqueous buffer, the overall polarity of the solvent system increases dramatically. The buffer can no longer maintain the solubility of the hydrophobic compound, causing it to precipitate. To avoid this, use a lower concentration stock solution or explore the other methods outlined in this guide, such as pH adjustment or cyclodextrin complexation.

Q: How can I be certain my compound is truly dissolved and not just a very fine suspension?

A: Visual inspection is not sufficient. A seemingly clear solution may be a colloidal suspension. To confirm true dissolution:

• Filtration Test : Filter the solution through a 0.22 µm syringe filter. This will remove any undissolved particles or fine precipitates.

• Concentration Analysis : Measure the concentration of the compound in the filtrate using an appropriate analytical method like UV-Vis Spectroscopy or HPLC.[4] If the concentration is the same as the intended concentration, the compound is fully dissolved. A significant drop in concentration post-filtration indicates that not all of the compound was dissolved.

Section 3: Core Solubility Enhancement Protocols

Here we detail three primary, field-proven methods to enhance the aqueous solubility of 4-(3,5-Dimethylisoxazol-4-YL)phenol.

Method 1: pH-Mediated Solubilization

The 'Why': The Science Behind the Method This technique leverages the weakly acidic nature of the phenolic hydroxyl group. According to the Henderson-Hasselbalch equation, when the pH of the solution is raised above the pKa of the phenol, the hydroxyl group will be deprotonated, forming a negatively charged phenolate ion.[5][6][7] This charged ion is significantly more polar than the neutral molecule, leading to a dramatic increase in its solubility in water. Given that the pKa of a typical phenol is around 10, adjusting the pH to 11 or 12 should substantially increase solubility.[1][2]

Experimental Protocol: Preparation of a 10 mM Alkaline Stock Solution

• Weigh Compound : Accurately weigh the required mass of 4-(3,5-Dimethylisoxazol-4-YL)phenol.

• Initial Suspension : Add a portion (e.g., 80%) of the final desired volume of high-purity water. The compound will likely not dissolve and will form a suspension.

• pH Adjustment : While stirring vigorously, add a 1 M NaOH solution dropwise. Monitor the pH of the solution using a calibrated pH meter.

• Dissolution Point : Continue adding NaOH until the compound fully dissolves. The pH at this point will be significantly basic (likely >11).

• Final Volume : Once dissolved, add water to reach the final desired volume and mix thoroughly.

• Verification & Neutralization (Optional) : Confirm the concentration of your stock via a validated analytical method (e.g., UV-Vis, HPLC).[4] For experiments, this alkaline stock must be carefully diluted into your final buffered medium, ensuring the final pH of the experiment is controlled and compatible with your system.

Workflow for pH-Mediated Solubilization

Caption: Workflow for increasing solubility via pH adjustment.

Method 2: Co-Solvent Systems

The 'Why': The Science Behind the Method A co-solvent system works by reducing the overall polarity of the aqueous solvent.[8][9] Water-miscible organic solvents like DMSO, ethanol, or polyethylene glycol (PEG) integrate into the water's hydrogen-bonding network. This makes the solvent system more "organic-like" and better able to solvate the hydrophobic 4-(3,5-Dimethylisoxazol-4-YL)phenol molecule, thereby increasing its solubility.

Experimental Protocol: Preparation using a Co-Solvent

• Select Co-Solvent : Choose a co-solvent appropriate for your experimental system (see table below). DMSO is a powerful solvent, but can have cellular effects. Ethanol is often used for in vivo studies.[10]

• Prepare Stock : Dissolve the weighed compound in the smallest necessary volume of the pure co-solvent to achieve complete dissolution. For example, create a 100 mM stock in 100% DMSO.

• Vortex/Sonicate : Ensure complete dissolution by vortexing or brief sonication.

• Dilution : Dilute this high-concentration stock into your aqueous experimental media. It is critical to add the stock to the media (not the other way around) while vortexing to ensure rapid mixing and minimize local over-concentration that can cause precipitation.

• Final Concentration Check : Always ensure the final percentage of the co-solvent in your experiment is low and consistent across all conditions, including controls, to avoid artifacts. A final concentration of <0.5% v/v is a common target for cell-based assays.

Data Presentation: Comparison of Common Co-Solvents

Co-Solvent	Solubilizing Power	Common Final Conc. (Cell Culture)	Notes
DMSO	Very High	< 0.5%	Can induce cell differentiation or toxicity at higher concentrations.
Ethanol	High	< 1.0%	Generally well-tolerated, but can have metabolic effects.[10]
PEG 400	Moderate	< 2.0%	Low toxicity, often used in pharmaceutical formulations.
Propylene Glycol	Moderate	< 1.0%	Common vehicle for oral and topical formulations.[8]

Method 3: Cyclodextrin Inclusion Complexation

The 'Why': The Science Behind the Method Cyclodextrins (CDs) are ring-shaped molecules made of sugar units. They have a hydrophilic (water-loving) exterior and a hydrophobic (water-averse) inner cavity.[11] The hydrophobic 4-(3,5-Dimethylisoxazol-4-YL)phenol molecule can fit inside this cavity, forming an "inclusion complex."[12][13] The outside of the CD complex remains water-soluble, effectively shuttling the insoluble "guest" molecule into the aqueous solution.[14][15]

Experimental Protocol: Preparation of a Solution with HP-β-CD

• Prepare CD Solution : Prepare a solution of a suitable cyclodextrin, such as Hydroxypropyl-β-Cyclodextrin (HP-β-CD), in your desired aqueous buffer (e.g., 10% w/v in PBS).

• Add Compound : Add the weighed 4-(3,5-Dimethylisoxazol-4-YL)phenol powder directly to the cyclodextrin solution.

• Complexation : Stir the mixture vigorously at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex. Gentle heating (40-50°C) can sometimes accelerate this process.

• Clarification : After stirring, filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

• Quantification : The clear filtrate now contains the solubilized compound complex. The exact concentration must be determined using a validated analytical method (HPLC is preferred) as it will depend on the complexation efficiency.

Visualization of Cyclodextrin Complexation

Caption: A hydrophobic compound complexes with a cyclodextrin to become soluble.

Section 4: Troubleshooting & Method Selection

Q: My compound precipitates out of the co-solvent mix during a long-term experiment. What should I do?

A: This indicates that while initially soluble, the solution is not stable. This is common with supersaturated solutions created with co-solvents.

• Reduce Concentration : The simplest solution is to work at a lower, more stable concentration.

• Switch Methods : Cyclodextrin complexation often provides much higher thermodynamic stability over time compared to co-solvent systems. Consider switching to the cyclodextrin protocol.

Q: Are there toxicity concerns with these solubilizing agents?

A: Yes. All solubilizing agents, or excipients, can have their own biological effects.

• DMSO : Can be cytotoxic and influence gene expression, even at low concentrations (<0.5%).

• pH Adjustment : Extreme pH is not compatible with most biological systems. The pH must be readjusted to a physiological range before use, but this risks precipitating the compound if the buffer capacity is insufficient.

• Cyclodextrins : Modified CDs like HP-β-CD are generally considered safe and are used in FDA-approved drug formulations. However, they are not entirely inert and can, in some cases, interact with cell membranes.

• Best Practice : Always run a "vehicle control" in your experiments. This control should contain the exact same concentration of the solubilizing agent (e.g., 0.1% DMSO, 1% HP-β-CD solution) but without your compound of interest. This allows you to subtract any effects of the vehicle itself.

Decision Tree: Choosing the Right Solubilization Method

Caption: Decision guide for selecting an appropriate solubilization strategy.

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• ResearchGate. (n.d.). ΔpKa for phenol derivatives with 6-311G+dp basis set. Retrieved from [Link]

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Technical Support Center: Strategies to Reduce Off-Target Effects of 4-(3,5-Dimethylisoxazol-4-YL)phenol and its Derivatives

Welcome to the technical support center for researchers utilizing compounds based on the 4-(3,5-Dimethylisoxazol-4-YL)phenol scaffold. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of your experiments and mitigate potential off-target effects. Our goal is to ensure the accuracy and reproducibility of your research.

Introduction to the 4-(3,5-Dimethylisoxazol-4-YL)phenol Scaffold

The 3,5-dimethylisoxazole moiety has been identified as a novel bioisostere for acetyl-lysine, making it a key component in the design of ligands that target bromodomains.[1] Derivatives of 4-(3,5-Dimethylisoxazol-4-YL)phenol have been developed as potent inhibitors of the BET (Bromodomain and Extra Terminal domain) family of proteins, such as BRD4.[2][3] These compounds are valuable tools for studying the epigenetic regulation of gene expression and have shown potential in cancer therapy.[3]

However, as with any small molecule inhibitor, off-target effects can arise from interactions with unintended cellular targets, potentially leading to misleading experimental results.[4] This guide will equip you with the knowledge and strategies to identify, understand, and minimize these effects.

Troubleshooting Guide

This section addresses specific experimental issues that may indicate the presence of off-target effects.

Issue 1: Discrepancy between expected and observed cellular phenotype.

Question: I'm using a derivative of 4-(3,5-Dimethylisoxazol-4-YL)phenol, a known BRD4 inhibitor, but the cellular phenotype I observe is stronger than or different from what is reported with other BRD4 inhibitors or BRD4 knockdown. What could be the cause?

Answer: This is a classic indication of potential off-target effects. While your compound is designed to inhibit BRD4, it may be interacting with other proteins in the cell, leading to the unexpected phenotype. Here’s a step-by-step guide to troubleshoot this issue:

Step 1: Verify On-Target Engagement

• Western Blot: Confirm the expected downstream effects of BRD4 inhibition. For example, check for a decrease in the expression of c-MYC, a known target of BRD4.[3]

• Quantitative PCR (qPCR): Measure the mRNA levels of BRD4 target genes to confirm their downregulation.

• Cellular Thermal Shift Assay (CETSA): This assay can be used to directly observe the binding of your compound to BRD4 in a cellular context.

Step 2: Implement Control Compounds

• Use a Structurally Unrelated Inhibitor: Compare the phenotype induced by your compound with that of a well-characterized BRD4 inhibitor from a different chemical class. If the phenotypes differ significantly, it suggests your compound may have off-target activities.

• Use an Inactive Analog: If available, use a structurally similar but inactive analog of your compound as a negative control. This will help differentiate the on-target effects from non-specific or off-target effects.

Step 3: Perform a Rescue Experiment

• If possible, perform a rescue experiment by overexpressing a form of the target protein that is resistant to your inhibitor. If the phenotype is reversed, it provides strong evidence for on-target activity.

Issue 2: High levels of cytotoxicity observed at effective concentrations.

Question: My compound shows good inhibition of my target in biochemical assays, but in cell-based assays, I see significant cell death at similar concentrations. How can I determine if this is an on-target or off-target effect?

Answer: High cytotoxicity can be a result of inhibiting a critical cellular process, which could be an on-target or off-target effect. Distinguishing between the two is crucial.

Step 1: Determine the Therapeutic Window

• Dose-Response Curves: Generate precise dose-response curves for both the desired cellular activity (e.g., inhibition of proliferation) and cytotoxicity. A narrow window between efficacy and toxicity can be a red flag for off-target effects.

Step 2: Cytotoxicity Counter-Screening

• Test in a Target-Negative Cell Line: If possible, test your compound in a cell line that does not express the primary target. If cytotoxicity persists, it is likely an off-target effect.

• Use a panel of diverse cell lines: Some off-target effects may be cell-type specific. Testing across a panel can provide clues about the off-target. For example, some 3,5-dimethylisoxazole derivatives have shown anti-proliferative effects in specific leukemia cells but not in other cancer cell lines.[2]

Step 3: Mechanistic Cytotoxicity Assays

• Apoptosis Assays: Use assays for markers like cleaved caspase-3 or Annexin V to determine if the cell death is programmed (apoptosis).

• DNA Damage Assays: Assess for DNA damage markers like γ-H2AX. Some phthalazinone-based derivatives of the 3,5-dimethylisoxazole scaffold have been shown to induce DNA damage, potentially through off-targeting PARP1.[3]

Frequently Asked Questions (FAQs)

Q1: What are the known off-targets for compounds with the 4-(3,5-Dimethylisoxazol-4-YL)phenol scaffold?

While a comprehensive off-target profile for every derivative is not available, studies on related compounds provide some clues. For instance, a derivative of 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one, designed as a BRD4 inhibitor, also exhibited moderate inhibitory effects on PARP1.[3] The 3,5-dimethylisoxazole moiety itself is a versatile scaffold, and its derivatives have been found to be selective ligands for the BET family of bromodomains, with some also showing activity towards CREBBP bromodomains.[1][5] Researchers should be mindful of potential cross-reactivity within the bromodomain family and with other protein families.

Q2: How can I proactively assess the selectivity of my compound?

Proactive selectivity profiling is a cornerstone of robust research. Here are some recommended strategies:

• Computational Profiling: Utilize in silico tools to predict potential off-targets based on the chemical structure of your compound. Several computational methods have been developed for this purpose.[6]

• High-Throughput Screening (HTS): Screening your compound against a large panel of purified proteins (e.g., kinases, phosphatases, GPCRs) is a powerful way to identify off-targets.[4] HTS allows for the rapid testing of thousands of compounds to identify those with the highest affinity and selectivity.[4]

• Counter-Screening: This is a critical step to eliminate false positives and compounds with undesirable properties.[7][8][9]

  • Technology Counter-Screens: These are designed to identify compounds that interfere with the assay technology itself (e.g., luciferase inhibition, fluorescence quenching).[7][10]

  • Specificity Counter-Screens: These assays are used to rule out non-specific activity. For example, when screening for an enzyme inhibitor, you would test against an unrelated enzyme to ensure specificity.[8]

Q3: What is the importance of the structure-activity relationship (SAR) in minimizing off-target effects?

Understanding the SAR is fundamental to rational drug design and minimizing off-target effects.[4] By systematically modifying the chemical structure of your lead compound and assessing the impact on both on-target and off-target activity, you can identify the chemical moieties responsible for each. For isoxazole-based compounds, SAR studies have been crucial in optimizing antiviral activity and cellular toxicity.[11] The isoxazole ring and its substituents play a significant role in binding to target proteins and can be modified to improve selectivity.[12][13] For example, in some cases, the presence of an electron-donating substituent on an aromatic ring attached to the isoxazole can enhance activity.[14]

Experimental Protocols and Workflows

Protocol: Counter-Screening for Off-Target Liabilities

This protocol outlines a general workflow for counter-screening to identify and eliminate compounds with off-target effects.

1. Primary Screen:

• Perform your primary high-throughput screen to identify initial "hits" against your target of interest.

2. Hit Confirmation:

• Re-test the initial hits in triplicate to confirm their activity and generate dose-response curves.

3. Specificity Counter-Screen:

• Objective: To ensure the compound's activity is specific to the target.
• Method: Test the confirmed hits against a panel of related proteins. For a BRD4 inhibitor, this would include other BET family members (BRD2, BRD3, BRDT) and representative members from other bromodomain families.
• Analysis: Compare the IC50/EC50 values for the primary target versus the counter-screen targets to determine a selectivity ratio.

4. Technology Counter-Screen:

• Objective: To rule out assay interference.
• Method: Run the hits in an assay that contains all the components of the primary assay except the target protein. For example, if your primary assay uses a luciferase reporter, test for direct inhibition of the luciferase enzyme.
• Analysis: Compounds that show activity in this assay are likely interfering with the assay technology and should be flagged as potential false positives.

5. Cytotoxicity Assay:

• Objective: To assess non-specific toxicity.
• Method: Test the hits in a standard cell viability assay (e.g., MTT, CellTiter-Glo) using the same cell line as the primary screen.
• Analysis: Compare the cytotoxic concentration (CC50) with the effective concentration (EC50). A large therapeutic window is desirable.

Diagram: Troubleshooting and Off-Target Identification Workflow

Caption: A logical workflow for troubleshooting unexpected experimental outcomes.

Data Summary Table

Strategy for Reducing Off-Target Effects	Key Considerations	Relevant Techniques
Rational Drug Design	Utilize structural biology and computational tools to design molecules with high specificity for the intended target.[4]	X-ray crystallography, in silico modeling, SAR studies
Selectivity Profiling	Screen compounds against a broad panel of proteins to identify unintended interactions.	High-Throughput Screening (HTS), Kinome scanning, Proteomic approaches
Counter-Screening	Employ secondary assays to eliminate false positives and compounds with undesirable activities.[7][8][9]	Specificity assays (e.g., against related targets), Technology assays (e.g., luciferase inhibition), Cytotoxicity assays
Use of Appropriate Controls	Include positive, negative, and orthogonal controls to validate on-target effects.	Structurally unrelated inhibitors, inactive analogs, target knockdown/knockout models
Dose-Response Analysis	Carefully determine the concentration range for on-target versus off-target effects.	IC50/EC50 determination, cytotoxicity profiling (CC50)

References

• Patsnap Synapse. (2025, May 21). How can off-target effects of drugs be minimised?

• Chun, L. S., et al. (2013). Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. Journal of Medicinal Chemistry. Available at: [Link]

• Duan, D., et al. (2023). Design, synthesis, and evaluation of 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivatives: potent BRD4 inhibitors with anti-breast cancer activity. Frontiers in Chemistry. Available at: [Link]

• Vaz, R. J., et al. (2019). A Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology. Available at: [Link]

• Nayak, S. K., et al. (2012). 2-[(E)-(3,4-Dimethylisoxazol-5-yl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• Yarrow, J. C., et al. (2005). Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. Chemistry & Biology. Available at: [Link]

• Lee, H., et al. (2024). Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. RSC Medicinal Chemistry. Available at: [Link]

• Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

• van der Schyf, C. J., et al. (2012). A quantitative way to estimate clinical off-target effects for human membrane brain targets in CNS research and development. BMC Neuroscience. Available at: [Link]

• Acker, T. M., et al. (2021). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. SLAS Discovery. Available at: [Link]

• Hewings, M. J., et al. (2011). 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. Journal of Medicinal Chemistry. Available at: [Link]

• Drug Discovery News. (2023). The precision paradox: Off-target effects in gene editing. Retrieved from [Link]

• The University of Arizona. (n.d.). Our Process. R. Ken Coit College of Pharmacy. Retrieved from [Link]

• Li, S., et al. (2025). Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Medicinal Chemistry. Available at: [Link]

• Hewings, M. J., et al. (2011). 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. Journal of Medicinal Chemistry. Available at: [Link]

• Aragen Life Sciences. (2024, September 16). What is High-Throughput Screening in Drug Discovery. Retrieved from [Link]

• Yildirim, I., et al. (2023). Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. Molecules. Available at: [Link]

• Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Available at: [Link]

• Creative Diagnostics. (n.d.). Off-Target Effects Analysis. Retrieved from [Link]

• Ignasiak, K., et al. (2014). Selective phenol methylation to 2,6-dimethylphenol in a fluidized bed of iron-chromium mixed oxide catalyst with o–cresol circulation. Journal of Industrial and Engineering Chemistry. Available at: [Link]

• Al-Shayeb, A. I., et al. (2024). Reducing the Off-target Effect of CRISPR-Cas9 Genome Editing. Biologics: Targets and Therapy. Available at: [Link]

• International Journal of Creative Research Thoughts. (n.d.). Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. Retrieved from [Link]

• Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology. Available at: [Link]

• Yildirim, I., et al. (2023). Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. Molecules. Available at: [Link]

• ResearchGate. (n.d.). 2-[(E)-(3,4-Dimethylisoxazol-5-yl)iminomethyl]phenol. Retrieved from [Link]

• ResearchGate. (2014, September 16). Selective phenol methylation to 2,6-dimethylphenol in a fluidized bed of iron-chromium mixed oxide catalyst with o–cresol circulation. Retrieved from [Link]

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• 3. Design, synthesis, and evaluation of 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivatives: potent BRD4 inhibitors with anti-breast cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
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• 14. ijcrt.org [ijcrt.org]

Technical Support Center: Purification of 4-(3,5-Dimethylisoxazol-4-YL)phenol and its Intermediates

Welcome to the technical support center for the synthesis and purification of 4-(3,5-dimethylisoxazol-4-yl)phenol. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the common challenges associated with isolating this valuable compound and its key synthetic intermediates. We will move beyond simple procedural lists to explain the chemical principles behind each purification step, empowering you to troubleshoot effectively and ensure the integrity of your results.

The synthesis of this molecule, while conceptually straightforward, often presents practical hurdles in purification. Common issues include the removal of persistent impurities, catalyst residues, and closely related side products. This guide provides a structured, question-and-answer-based approach to address these specific problems.

Part 1: Purification of Key Intermediates

The quality of your final product is fundamentally dependent on the purity of your starting materials and intermediates. Here, we address the purification of the foundational building blocks.

FAQ 1.1: I've synthesized 3,5-dimethylisoxazole from acetylacetone and hydroxylamine, but after the initial workup, I'm seeing multiple spots on my TLC. How can I obtain pure material?

Root Cause Analysis: The reaction between a 1,3-diketone (acetylacetone) and hydroxylamine is a classic heterocycle formation, but it can be plagued by incomplete reaction and side-product formation if the pH is not carefully controlled. The primary impurities are typically unreacted acetylacetone and potentially oxime intermediates that have not fully cyclized.

Troubleshooting & Protocol:

• Aqueous Workup Optimization: The first line of defense is a robust extraction. After the reaction, quench the mixture and perform a liquid-liquid extraction. Use a saturated sodium bicarbonate solution to remove any acidic byproducts. Follow this with a brine wash to minimize the amount of water carried into the organic layer.

• Fractional Distillation: For non-solid products like 3,5-dimethylisoxazole, fractional distillation under atmospheric or reduced pressure is the most effective purification method.[1] Due to its relatively low boiling point, it can be separated from less volatile starting materials and byproducts.

  • Pro-Tip: Contamination of the distillation equipment can lead to poor yields.[2] Ensure your glassware is scrupulously clean and dry. Monitor the head temperature closely during distillation; a stable temperature plateau indicates a pure fraction is being collected.

FAQ 1.2: My bromination of 3,5-dimethylisoxazole to form 4-bromo-3,5-dimethylisoxazole is yielding a mixture. How do I isolate the desired mono-brominated product?

Root Cause Analysis: Electrophilic aromatic substitution on the isoxazole ring can be difficult to control. The primary challenges are separating the desired 4-bromo product from unreacted 3,5-dimethylisoxazole and the over-brominated 4,4-dibromo species (if applicable under the reaction conditions) or other isomers.

Troubleshooting & Protocol:

Flash Column Chromatography is the most reliable method for this separation. The polarity difference between the starting material, product, and byproducts is significant enough for effective resolution on silica gel.

Compound	Relative Polarity	Elution Order (Non-polar to Polar)
3,5-Dimethylisoxazole	Low	First
4-Bromo-3,5-dimethylisoxazole	Moderate	Second (Target)
Di-brominated Species	Moderate-High	Third

Recommended Protocol: Flash Column Chromatography

• Adsorb the Sample: Dry-load the crude material onto a small amount of silica gel for best results.

• Choose a Solvent System: Start with a low-polarity mobile phase, such as 5% Ethyl Acetate in Hexanes.

• Run the Column: Gradually increase the polarity (gradient elution) to 10-20% Ethyl Acetate in Hexanes.[3]

• Monitor Fractions: Use Thin Layer Chromatography (TLC) to analyze the collected fractions and identify those containing the pure product. Combine the pure fractions and remove the solvent in vacuo.

Part 2: Purification of the Final Product: 4-(3,5-Dimethylisoxazol-4-YL)phenol

The final coupling step, typically a Suzuki reaction, introduces a new set of purification challenges, most notably the removal of the palladium catalyst and separation from structurally similar byproducts.

FAQ 2.1: My crude product from a Suzuki coupling is contaminated with a black solid, which I suspect is palladium. How do I remove it completely?

Root Cause Analysis: Residual palladium from cross-coupling reactions is a critical impurity, especially in drug development, as it is toxic and can interfere with subsequent biological assays. It often precipitates as palladium black upon exposure to air.

Troubleshooting & Protocol:

• Initial Filtration: After the reaction workup, dissolve the crude product in a suitable solvent (e.g., Ethyl Acetate or Dichloromethane) and filter the solution through a pad of Celite® . This will remove the bulk of the precipitated palladium.

• Scavenging: For trace amounts of dissolved palladium, specialized scavengers are highly effective. Stir the filtrate with a silica-based metal scavenger (e.g., SiliaMetS® Thiol) or activated carbon for a few hours, then filter.

• Filtration through Silica: As a final polishing step before concentration, filtering the solution through a short plug of silica gel can help remove residual polar palladium complexes.[4]

FAQ 2.2: My final reaction mixture contains the desired phenol, unreacted bromo-isoxazole, and a biphenol byproduct from boronic acid homocoupling. What is the most efficient purification workflow?

Root Cause Analysis: This is a classic purification challenge in cross-coupling chemistry. Each component has a distinct chemical property that can be exploited for separation. The target compound is phenolic (acidic), the bromo-isoxazole is neutral and non-polar, and the biphenol byproduct is also phenolic but has different polarity and solubility.

Workflow Diagram: Multi-Step Purification

Caption: Multi-step purification workflow.

Recommended Protocol: Acid-Base Extraction

This technique leverages the acidic nature of the phenol to achieve a highly effective separation from non-acidic impurities.

• Dissolution: Dissolve the crude mixture in an organic solvent like Ethyl Acetate (EtOAc).

• Isolation of Phenols: Transfer the organic solution to a separatory funnel and extract with an aqueous base, such as 1 M Sodium Hydroxide (NaOH). The desired product and the 4,4'-biphenol byproduct will be deprotonated and move into the aqueous layer. The unreacted, neutral 4-bromo-3,5-dimethylisoxazole will remain in the organic layer.

• Separation: Separate the layers. The organic layer containing the starting material can be discarded or recovered.

• Re-acidification: Cool the basic aqueous layer in an ice bath and slowly re-acidify with 1 M Hydrochloric Acid (HCl) until the pH is ~2. The phenolic compounds will precipitate out of the solution.

• Final Extraction: Extract the precipitated phenols back into a fresh portion of Ethyl Acetate. Wash this new organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

You will now have a mixture containing primarily your desired product and the biphenol byproduct, which can be separated by column chromatography as described in FAQ 1.2, followed by recrystallization.

FAQ 2.3: I'm attempting to recrystallize the final product, but I'm struggling to find a suitable solvent system. Any recommendations?

Root Cause Analysis: Finding the right recrystallization solvent is an empirical process. The ideal solvent should dissolve the compound when hot but not when cold. The polarity of 4-(3,5-dimethylisoxazol-4-yl)phenol is intermediate, suggesting that a single solvent or a binary mixture will be effective.

Troubleshooting & Protocol:

Solvent Screening Table:

Solvent/System	Rationale	Procedure
Toluene	Good for moderately polar compounds. The aromatic nature can interact favorably with the product.	Dissolve in minimum hot toluene, allow to cool slowly.
Ethyl Acetate / Heptane	A versatile binary system. Dissolve in hot EtOAc (good solvent), then add Heptane (anti-solvent) dropwise until turbidity persists. Re-heat to clarify and cool slowly.
Isopropanol / Water	Another excellent binary system for compounds with hydrogen bonding capability.	Dissolve in hot isopropanol, add warm water dropwise until the solution becomes cloudy. Add a drop of isopropanol to clarify and cool.
Dimethyl Sulfoxide (DMSO)	A strong solvent, useful if other systems fail.[5]	Dissolve in a minimal amount of DMSO at room temperature, then slowly add a miscible anti-solvent like water to induce crystallization.

General Recrystallization Protocol:

• Add a small amount of the chosen hot solvent to your crude solid until it just dissolves.

• If using a binary system, add the anti-solvent dropwise to the hot solution until it turns cloudy. Add a few drops of the primary solvent to redissolve the solid.

• Allow the flask to cool slowly to room temperature. Induce crystallization by scratching the inside of the flask if necessary.

• Cool the flask further in an ice bath for 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Troubleshooting Decision Tree

This diagram provides a logical path for addressing purification issues with the final product.

Caption: Decision tree for final product purification.

References

• Crystal structure of 4-(3,5-dimethyl-1,7-diphenyl-1,7-dihydrodipyrazolo[3,4-b:4',3'-e]pyridin-4-yl)phenol dimethyl sulfoxide disolvate. National Institutes of Health. [Link]

• Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. Journal of Medicinal Chemistry - ACS Publications. [Link]

• 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Synthesis of 3,5-Dimethylisoxazole. Scribd. [Link]

• Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols. PubMed Central. [Link]

Sources

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• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Crystal structure of 4-(3,5-dimethyl-1,7-diphenyl-1,7-di­hydro­dipyrazolo­[3,4-b:4′,3′-e]pyridin-4-yl)phenol dimethyl sulfoxide disolvate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Oral Bioavailability of Isoxazole-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for a common challenge in medicinal chemistry: increasing the oral bioavailability of isoxazole-based inhibitors. We will move beyond simple protocols to explain the underlying scientific principles, helping you make informed decisions in your experiments.

Understanding the Core Challenge: Why Do Isoxazole Inhibitors Often Have Poor Oral Bioavailability?

The isoxazole ring is a valuable scaffold in drug design, offering favorable physicochemical properties and a wide range of biological activities.[1][2] However, this heterocycle also presents a unique set of challenges that can limit oral bioavailability. Before troubleshooting, it's crucial to understand the primary obstacles:

• Metabolic Instability: The isoxazole ring's weak nitrogen-oxygen (N-O) bond makes it susceptible to metabolic cleavage.[3][4] This reductive ring scission, often catalyzed by cytochrome P450 enzymes, can lead to rapid clearance and the formation of inactive metabolites, such as an α-cyanoenol.[5][6]

• Poor Aqueous Solubility: Many potent inhibitors are lipophilic to achieve high-affinity binding to their targets. This high lipophilicity often results in poor solubility in gastrointestinal fluids, which is a rate-limiting step for absorption.[7][8]

• Efflux Transporter Recognition: As a drug candidate is absorbed through the intestinal epithelium, it may be recognized and pumped back into the gut lumen by efflux transporters like P-glycoprotein (P-gp/MDR1) and Breast Cancer Resistance Protein (BCRP).[9] This can severely limit the net amount of drug reaching systemic circulation.

This guide is structured to help you diagnose and address each of these core issues through a series of frequently asked questions, detailed protocols, and decision-making workflows.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your research, followed by expert analysis, actionable strategies, and the rationale behind them.

FAQ Section A: Addressing Metabolic Instability

Question 1: My lead isoxazole compound shows excellent in vitro potency but has very high clearance and low exposure in my first animal PK study. What is the likely cause?

Answer: The most probable cause is rapid metabolic clearance driven by the cleavage of the isoxazole ring.[5] The N-O bond is the metabolic "Achilles' heel" of this scaffold.[3] To confirm this, you should first conduct an in vitro metabolic stability assay using liver microsomes (human, rat, mouse) and analyze for the disappearance of the parent compound and the appearance of predicted metabolites.

Proposed Medicinal Chemistry Strategies:

• Introduce Steric Hindrance: Flanking the isoxazole ring with bulky substituents can sterically shield the N-O bond from the active site of metabolic enzymes.

• Modulate Electronic Properties: Adding electron-withdrawing groups to the rings attached to the isoxazole core can stabilize the N-O bond, making it less susceptible to reductive cleavage. Structure-activity relationship (SAR) studies have shown that the presence of electron-withdrawing groups like trifluoro and chloro can increase activity and potentially improve the metabolic profile.[10]

• Bioisosteric Replacement: If the isoxazole core is not essential for pharmacophore binding, consider replacing it with a more metabolically stable heterocycle. However, this is a significant modification that can impact potency and other properties.

Below is a diagram illustrating the primary metabolic liability of the isoxazole ring.

Caption: Metabolic pathway of isoxazole ring cleavage.

FAQ Section B: Overcoming Poor Solubility & Dissolution

Question 2: My isoxazole inhibitor has a calculated LogP of 4.5 and aqueous solubility of <1 µg/mL. How can I formulate it for an oral PK study to ensure adequate absorption?

Answer: With such low aqueous solubility, the absorption will be dissolution rate-limited. You must employ an enabling formulation strategy to increase the concentration of the dissolved drug in the gastrointestinal tract.[11][12] Simply preparing a suspension in a vehicle like methylcellulose/Tween 80 is unlikely to yield sufficient exposure.

Comparison of Formulation Strategies:

Strategy	Mechanism	Advantages	Disadvantages
Particle Size Reduction	Increases surface area available for dissolution according to the Noyes-Whitney equation.[11]	Simple, well-established (micronization, nanomilling).	May not be sufficient for extremely insoluble ('brick dust') compounds. Nanomaterials can be challenging to handle.
Amorphous Solid Dispersion	Traps the drug in a high-energy, amorphous state within a polymer matrix, preventing crystallization and enhancing dissolution.[7][13]	Can significantly increase apparent solubility; suitable for 'brick dust' compounds.	Potential for recrystallization during storage; requires careful polymer selection.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents that spontaneously form a fine emulsion in the gut, bypassing the dissolution step.[7]	Excellent for highly lipophilic ('grease ball') compounds; can enhance lymphatic uptake.	Higher complexity; potential for GI side effects with high surfactant loads.
Cyclodextrin Complexation	The hydrophobic drug molecule is encapsulated within the lipophilic core of a cyclodextrin, whose hydrophilic exterior improves water solubility.	Forms a true solution; can improve stability.	Limited by drug size and stoichiometry; can be expensive.

Recommendation: For a compound with high lipophilicity, a Self-Emulsifying Drug Delivery System (SEDDS) is often an excellent starting point for preclinical studies. If the compound has a high melting point and strong crystal lattice energy ('brick dust'), an amorphous solid dispersion prepared by spray drying or hot-melt extrusion would be more appropriate.[12][13]

FAQ Section C: Enhancing Membrane Permeability

Question 3: My compound shows high solubility in a SEDDS formulation and is stable in liver microsomes, but the oral bioavailability is still below 10%. What else could be limiting its absorption?

Answer: When metabolic instability and poor solubility have been ruled out, the next major barrier to consider is poor membrane permeability, often exacerbated by the activity of intestinal efflux transporters. The compound may be efficiently absorbed into the enterocytes but then actively pumped back into the GI lumen by transporters like P-glycoprotein (P-gp).[14]

Experimental Workflow to Diagnose Efflux:

Caption: Workflow to investigate poor permeability and efflux.

Strategies to Overcome Efflux:

• Medicinal Chemistry Modification: The most robust solution is to modify the molecule to reduce its recognition by transporters. This can involve masking polar groups, reducing the number of rotatable bonds, or adding hydrogen bond donors.

• Prodrug Approach: A prodrug strategy can be employed to create a derivative with altered physicochemical properties that is not a substrate for efflux transporters.[15] The prodrug is then cleaved in vivo to release the active parent drug.

• Formulation with Excipients: Certain formulation excipients (e.g., specific surfactants like polysorbate 80) can act as mild inhibitors of P-gp, thereby increasing the local concentration of the drug and promoting absorption.

Key Experimental Protocols

To empower your research, we provide detailed, step-by-step methodologies for core experiments discussed in this guide.

Protocol 1: Human Liver Microsome (HLM) Stability Assay

Objective: To determine the in vitro metabolic stability of an isoxazole inhibitor by measuring its rate of disappearance when incubated with human liver microsomes.

Materials:

• Test compound stock solution (10 mM in DMSO)

• Pooled Human Liver Microsomes (HLM), 20 mg/mL

• NADPH regenerating system (e.g., NADPH-A and NADPH-B solutions)

• 0.1 M Phosphate Buffer (pH 7.4)

• Positive control compound (e.g., Verapamil, Testosterone)

• Acetonitrile with internal standard (e.g., 100 ng/mL Tolbutamide) for reaction termination

• 96-well incubation plate and a collection plate

• LC-MS/MS system

Methodology:

• Preparation: Thaw HLM and NADPH solutions on ice. Prepare a 1 mg/mL HLM working solution in 0.1 M phosphate buffer.

• Incubation Mixture: In the 96-well plate, add phosphate buffer, the HLM working solution, and the test compound (final concentration 1 µM). Pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells. The final HLM concentration should be 0.5 mg/mL.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 3 volumes of ice-cold acetonitrile containing the internal standard to the respective wells. The 0-minute time point is crucial as it represents 100% of the initial compound.

• Sample Processing: Seal the plate, vortex for 2 minutes, and then centrifuge at 4000 rpm for 15 minutes to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new 96-well plate and analyze the samples by LC-MS/MS. Quantify the peak area ratio of the test compound to the internal standard.

• Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the linear regression line (k) is the elimination rate constant. From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

Protocol 2: Kinetic Aqueous Solubility Assay

Objective: To measure the kinetic solubility of a compound in a buffer solution, which is more physiologically relevant for predicting oral absorption than thermodynamic solubility.

Materials:

• Test compound stock solution (10 mM in DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• 96-well clear bottom plate

• Plate reader with nephelometry or turbidimetry capability

Methodology:

• Plate Preparation: Add 198 µL of PBS (pH 7.4) to each well of the 96-well plate.

• Compound Addition: Add 2 µL of the 10 mM DMSO stock solution to the first well to achieve a starting concentration of 100 µM. Perform a serial dilution across the plate to generate a range of concentrations (e.g., 100, 50, 25, 12.5... µM).

• Incubation: Seal the plate and shake at room temperature for 2 hours to allow for precipitation to reach equilibrium.

• Measurement: Measure the turbidity or light scattering of each well using a plate reader.

• Data Analysis: Plot the measured turbidity against the compound concentration. The concentration at which a sharp increase in turbidity is observed is determined to be the kinetic solubility limit.

Concluding Remarks

Improving the oral bioavailability of isoxazole-based inhibitors is a multifactorial challenge that requires a systematic and evidence-based approach. By sequentially diagnosing and addressing issues of metabolic instability, poor solubility, and membrane efflux, researchers can significantly increase the probability of advancing potent compounds into successful preclinical and clinical development. Always remember that medicinal chemistry and formulation science are complementary disciplines; the most successful strategies often involve a thoughtful combination of both molecular optimization and advanced drug delivery techniques.

References

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Available from: [Link]

• The recent progress of isoxazole in medicinal chemistry | Request PDF. ResearchGate. Available from: [Link]

• formulation strategies to improve bioavailability and oral absorption of sotorasib (amg 510). preprints.org. Available from: [Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. National Institutes of Health (NIH). Available from: [Link]

• NOVEL STRATEGIES FOR POORLY WATER SOLUBLE DRUGS. MKU Repository. Available from: [Link]

• Strategies to improve oral bioavailability. ResearchGate. Available from: [Link]

• New Triazole-Isoxazole Hybrids as Antibacterial Agents: Design, Synthesis, Characterization, In Vitro, and In Silico Studies. MDPI. Available from: [Link]

• Triple Strategies to Improve Oral Bioavailability by Fabricating Coamorphous Forms of Ursolic Acid with Piperine: Enhancing Water-Solubility, Permeability, and Inhibiting Cytochrome P450 Isozymes. PubMed. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. National Institutes of Health (NIH). Available from: [Link]

• The synthetic and therapeutic expedition of isoxazole and its analogs. National Institutes of Health (NIH). Available from: [Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. MDPI. Available from: [Link]

• Triazole and Pyrazole Hybrids of Electrophilic Natural Products as Promising Anticancer Agents. MDPI. Available from: [Link]

• Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements- A Comprehensive Review. es.g-publisher.com. Available from: [Link]

• Advances in isoxazole chemistry and their role in drug discovery. RSC Publishing. Available from: [Link]

• In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent lefluonomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes. PubMed. Available from: [Link]

• In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. National Institutes of Health (NIH). Available from: [Link]

• (PDF) Formulation strategies for poorly soluble drugs. ResearchGate. Available from: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Available from: [Link]

• Proposed mechanisms for the metabolic isoxazole ring opening in the anti-inflammatory agent leflunomide. ResearchGate. Available from: [Link]

• Influence of efflux transporters on drug metabolism: theoretical approach for bioavailability and clearance prediction. PubMed. Available from: [Link]

• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Frontiers. Available from: [Link]

• In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. nature.com. Available from: [Link]

• Efflux Cell Membrane Transporters involved in Drug Transport and Drug Interactions. clinchem.org. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In vitro metabolism studies on the isoxazole ring scission in the anti-inflammatory agent lefluonomide to its active alpha-cyanoenol metabolite A771726: mechanistic similarities with the cytochrome P450-catalyzed dehydration of aldoximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. erepository.mku.ac.ke [erepository.mku.ac.ke]
• 9. Influence of efflux transporters on drug metabolism: theoretical approach for bioavailability and clearance prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. mdpi.com [mdpi.com]
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• 14. Efflux Cell Membrane Transporters involved in Drug Transport and Drug Interactions [ebmconsult.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of 4-(3,5-Dimethylisoxazol-4-yl)phenol

Welcome to the technical support center for the synthesis of 4-(3,5-Dimethylisoxazol-4-yl)phenol. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from the laboratory bench to a larger scale. We will address common challenges, provide actionable troubleshooting protocols, and answer frequently asked questions to ensure a robust, safe, and efficient scale-up process.

Introduction: The Scale-Up Challenge

4-(3,5-Dimethylisoxazol-4-yl)phenol is a key building block in medicinal chemistry and materials science. While its synthesis may appear straightforward on a gram scale, scaling up production introduces significant challenges related to reaction kinetics, heat and mass transfer, impurity profiles, and product isolation. A process that delivers high yield and purity in a round-bottom flask can fail unexpectedly in a multi-liter reactor without careful consideration of these factors. This guide provides the expertise to navigate this transition successfully.

Core Synthesis Pathway: A Foundational Overview

The most common and scalable approach to synthesizing 4-(3,5-Dimethylisoxazol-4-yl)phenol involves the condensation of a β-dicarbonyl compound with hydroxylamine. Specifically, this involves the reaction of 2-(4-hydroxyphenyl)acetylacetone with hydroxylamine hydrochloride .

The fundamental reaction mechanism involves the initial formation of an oxime with one of the carbonyl groups, followed by an intramolecular cyclization and dehydration to form the stable isoxazole ring.

Caption: General process workflow for the synthesis of 4-(3,5-Dimethylisoxazol-4-yl)phenol.

Troubleshooting Guide: From Problem to Solution

This section addresses specific, high-frequency issues encountered during the scale-up process in a question-and-answer format.

Q1: My yield has dropped significantly from 90% at the 10g scale to less than 60% at the 1kg scale. What is the likely cause and how do I fix it?

Answer: A significant drop in yield upon scale-up is a classic problem often rooted in inadequate mixing and heat transfer. In larger reactors, the surface-area-to-volume ratio decreases, making it harder to maintain uniform temperature and concentration. This can lead to the formation of byproducts.

Causality Explained: The condensation reaction is exothermic. In a large batch, localized "hot spots" can form due to inefficient stirring, accelerating side reactions or even causing decomposition of the hydroxylamine reagent. Similarly, poor mixing can lead to localized areas of high reagent concentration, which can favor the formation of undesired regioisomers or other impurities.[1]

Troubleshooting Protocol:

• Characterize the Reaction Profile:

  • Before scaling up, perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) on a small scale to understand the heat flow, total heat of reaction, and maximum heat-flow rate. This data is critical for ensuring your plant reactor's cooling capacity is sufficient.

• Optimize Reagent Addition:

  • Do not add all reagents at once. The hydroxylamine solution should be added portion-wise or via a dosing pump over a calculated period. This keeps the instantaneous heat generation manageable.

  • Consider sub-surface addition to prevent reagent accumulation on the surface and improve dispersion.

• Improve Agitation:

  • Ensure the impeller type and agitation speed are appropriate for the reactor geometry and batch volume. A retreat curve impeller is often suitable for crystallization, while a pitched-blade turbine can provide better bulk mixing. The goal is to achieve uniform suspension and temperature throughout the vessel.

• Re-evaluate Solvent Choice:

  • A solvent system that works on a small scale might be suboptimal for a large one. Ensure your starting materials and product remain soluble throughout the intended temperature range at the target concentration. A higher boiling point solvent might offer a wider operating window and better temperature control.

Caption: Decision tree for troubleshooting low yield during scale-up.

Q2: I am observing a new, significant impurity in my crude product at the larger scale. How can I identify and eliminate it?

Answer: The appearance of new impurities is often related to longer reaction times, higher temperatures in localized spots, or changes in reactant ratios due to poor mixing. For isoxazole synthesis, a common impurity is the alternative regioisomer.

Causality Explained: The reaction between an unsymmetrical 1,3-dicarbonyl like 2-(4-hydroxyphenyl)acetylacetone and hydroxylamine can theoretically produce two different regioisomers. While one may be kinetically or thermodynamically favored under lab conditions, slight changes in pH, temperature, or reaction time during scale-up can alter this selectivity.[1] The formation of such isomers is a well-documented challenge in isoxazole synthesis.

Troubleshooting Protocol:

• Identify the Impurity:

  • Isolate the impurity using preparative HPLC or column chromatography.

  • Characterize its structure using LC-MS for molecular weight, and 1H NMR, 13C NMR, and 2D-NMR (like HMBC and HSQC) for structural elucidation.

• Control Reaction pH:

  • The pH of the reaction mixture is a critical parameter influencing which carbonyl group is preferentially attacked by hydroxylamine.

  • Buffer the reaction mixture. Instead of a strong base, use a buffered system like sodium acetate in acetic acid to maintain a consistent pH throughout the batch. Monitor the pH in-process if possible.

• Strict Temperature Control:

  • As established, avoid hot spots. Ensure your reactor's temperature probe is correctly placed to reflect the bulk temperature and that the cooling jacket is responsive.

• Modify the Substrate (Advanced):

  • In some cases, protecting one of the carbonyl groups to force the reaction down a single pathway can be a viable, albeit more costly, strategy. This is often considered a last resort if reaction condition optimization fails.

Parameter	Lab Scale (10g)	Pilot Scale (1kg) - Recommended	Rationale
Reagent Addition	All at once	Dosed over 60-90 min	Control exotherm, maintain reagent ratio.
Agitation	Magnetic Stirrer (800 RPM)	Overhead Stirrer (Pitched Blade, 200-300 RPM)	Ensure bulk mixing and heat transfer.
Temperature Control	Oil Bath	Jacketed Reactor with TCU	Precise and uniform temperature control.
pH Monitoring	Initial check	In-process monitoring/Buffered system	pH drift can cause side reactions/isomer formation.

Q3: My product isolation via crystallization is sluggish and gives an oily precipitate at scale. How can I develop a robust crystallization protocol?

Answer: "Oiling out" or sluggish crystallization is common when scaling up, often due to higher impurity levels, different cooling rates, or insufficient supersaturation control. A robust crystallization requires a systematic approach.

Causality Explained: Crystallization is a thermodynamic process that requires the system to achieve supersaturation. If the solution is cooled too quickly, the supersaturation is generated too fast, and the molecules don't have time to orient into a crystal lattice, resulting in an amorphous oil. Impurities can also act as crystallization inhibitors, disrupting lattice formation.

Troubleshooting Protocol:

• Solvent Screening:

  • The best solvent for reaction may not be the best for crystallization. Screen a panel of anti-solvents. Good candidates for a phenolic compound might include heptane, toluene, or water, added to a solution of the crude product in a solvent like isopropanol or ethyl acetate.

• Controlled Cooling Profile:

  • Avoid crash cooling. Implement a programmed, linear cooling ramp (e.g., 10-20°C per hour).

  • Include a holding period at a temperature just below the saturation point to allow for nucleation.

• Seeding Strategy:

  • Seeding is crucial for reproducibility at scale. Prepare seed crystals of your high-purity product.

  • Add a small amount (0.1-1.0% w/w) of seed crystals once the batch reaches a state of slight supersaturation. This provides a template for crystal growth and helps control particle size.

• Optimize Final Isolation:

  • Ensure the final filtration temperature is low enough to minimize product loss to the mother liquor.

  • Wash the filter cake with a cold, pre-screened anti-solvent to remove residual mother liquor without dissolving the product.

Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns when handling hydroxylamine hydrochloride at an industrial scale? A: Hydroxylamine and its salts can be thermally unstable and can decompose violently, especially in the presence of impurities or at elevated temperatures. It is crucial to:

• Always store it in a cool, well-ventilated area, away from heat sources.

• Never allow it to be heated as a dry solid.

• Ensure reaction vessels have adequate pressure relief systems.

• Perform thermal stability testing (e.g., DSC or ARC) on your reaction mixture to understand the decomposition onset temperature and energy release.

Q: What are the Critical Process Parameters (CPPs) I should focus on for this synthesis? A: The key CPPs to monitor and control are:

• Reaction Temperature: Directly impacts reaction rate and impurity formation.

• Reagent Addition Rate: Controls the exothermic heat release.

• Reaction pH: Influences regioselectivity and stability of reactants.

• Agitation Rate: Ensures homogeneity of temperature and concentration.

• Crystallization Cooling Rate: Determines crystal form, purity, and particle size.

Q: Are there greener solvent alternatives for this process? A: Yes, moving towards greener chemistry is always a priority.[2][3] For the reaction, consider replacing traditional volatile organic solvents with greener alternatives like ethanol, 2-methyl-THF, or even conducting the reaction in an aqueous medium with a suitable catalyst, which has been shown to be effective for similar isoxazole syntheses.[4] For purification, prioritize crystallization over chromatography to dramatically reduce solvent waste.

Q: What in-process controls (IPCs) are recommended? A: Regular monitoring is key to a controlled process.

• Reaction Start: HPLC analysis to confirm starting material quality and absence of contaminants.

• During Reaction: HPLC analysis of samples taken every 1-2 hours to track the consumption of the limiting reagent and the formation of the product. The reaction is complete when the starting material is <1% by area.

• Post-Workup: HPLC analysis of the crude product to determine the purity profile before committing to crystallization.

• Final Product: Full analysis (HPLC, NMR, melting point, residual solvent analysis) to confirm it meets specifications.

References

• ResearchGate (2024). Synthesis of Functionalized 4,5-Dihydroisoxazoles Decorated with the Dimethylphosphinoyl Group. [Link][5]

• MDPI (2024). Synthesis of Fused Isoxazoles: A Comprehensive Review. [Link][3]

• PubMed Central (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. [Link][2]

• Google Patents (1969). Purification of phenols. [6]

• Google Patents (1975). Phenol purification. [7]

• Journal of Chemical Science (2015). Synthesis of 3-Methyl-4-arylmethylene-isoxazol-5(4H)-ones catalyzed by Tartaric acid in aqueous. [Link][4]

• PubMed (2004). Metabolism of the nonylphenol isomer [ring-U-14C]-4-(3',5'-dimethyl-3'-heptyl)-phenol by cell suspension cultures of Agrostemma githago and soybean. [Link][8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. isca.me [isca.me]
• 5. researchgate.net [researchgate.net]
• 6. US3454653A - Purification of phenols - Google Patents [patents.google.com]
• 7. US4504364A - Phenol purification - Google Patents [patents.google.com]
• 8. Metabolism of the nonylphenol isomer [ring-U-14C]-4-(3',5'-dimethyl-3'-heptyl)-phenol by cell suspension cultures of Agrostemma githago and soybean - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the In Vivo Validation of 4-(3,5-Dimethylisoxazol-4-YL)phenol as an Anticancer Agent

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on validating the anticancer activity of the novel small molecule, 4-(3,5-Dimethylisoxazol-4-YL)phenol, in vivo. In the absence of extensive published in vivo data for this specific compound, this document outlines a robust, scientifically-grounded strategy for its evaluation, comparing it with established and emerging therapies. The experimental designs detailed herein are based on best practices in preclinical oncology research and are intended to generate the rigorous data necessary for advancing a potential therapeutic candidate.

Introduction: The Therapeutic Potential of Phenolic and Isoxazole Moieties

The compound 4-(3,5-Dimethylisoxazol-4-YL)phenol integrates two key chemical scaffolds, a phenol ring and a dimethylisoxazole moiety, both of which are prevalent in numerous biologically active molecules. Phenolic compounds are a well-established class of natural and synthetic molecules with diverse pharmacological activities, including notable anticancer properties.[1][2] Their mechanisms of action are multifaceted, often involving the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.[1] Similarly, isoxazole derivatives have demonstrated a broad spectrum of bioactivities, including anticancer, immunomodulatory, and anti-inflammatory effects, with some making their way into clinical practice.[3]

The subject of this guide, 4-(3,5-Dimethylisoxazol-4-YL)phenol, is being investigated for its potential antimicrobial and anticancer properties.[4] The phenolic group is hypothesized to form hydrogen bonds with biological macromolecules, thereby influencing enzyme activity and cellular signaling pathways.[4] Given the promising anticancer activities of related compounds, a thorough in vivo validation is the critical next step to ascertain its therapeutic potential.

Comparative Landscape: Positioning 4-(3,5-Dimethylisoxazol-4-YL)phenol in the Anticancer Arena

To establish the therapeutic relevance of 4-(3,5-Dimethylisoxazol-4-YL)phenol, its in vivo efficacy must be benchmarked against appropriate reference compounds. The choice of comparators should be guided by the presumed mechanism of action and the target cancer type. Given the structural motifs of our compound, a logical approach is to compare it with both a standard-of-care chemotherapy and a targeted agent.

For the purpose of this guide, we will consider a hypothetical study in a breast cancer model, a malignancy where both phenolic compounds and novel targeted agents have shown promise.[5][6]

Table 1: Proposed Comparator Compounds for In Vivo Evaluation

Compound	Class	Mechanism of Action (Presumed or Established)	Rationale for Comparison
4-(3,5-Dimethylisoxazol-4-YL)phenol	Phenolic Isoxazole Derivative	Putative modulation of signaling pathways via hydrogen bonding with key enzymes.[4]	Novel investigational agent.
Paclitaxel	Taxane	Microtubule stabilizer, leading to mitotic arrest and apoptosis.	Standard-of-care chemotherapy for various solid tumors, including breast cancer.
DDT26	4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivative	BRD4 inhibitor, modulating c-MYC expression and inducing DNA damage.[5]	A structurally related isoxazole-containing compound with a defined targeted mechanism of action in breast cancer.[5]

In Vivo Validation Strategy: A Phased Approach

A rigorous in vivo validation should progress through a series of well-defined studies, starting with safety and tolerability, followed by efficacy assessments in relevant preclinical models.[7]

Phase 1: Maximum Tolerated Dose (MTD) Study

Prior to any efficacy evaluation, determining the MTD is crucial to establish a safe and effective dosing range.[7]

Experimental Protocol: MTD Determination

• Animal Model: Healthy, female athymic nude mice (6-8 weeks old).

• Groups: 5 groups (n=3 mice per group) receiving escalating doses of 4-(3,5-Dimethylisoxazol-4-YL)phenol (e.g., 10, 25, 50, 100, 200 mg/kg) and a vehicle control group.

• Administration: Intraperitoneal (i.p.) or oral (p.o.) administration daily for 14 consecutive days. The route should be determined based on the compound's solubility and preliminary pharmacokinetic data.

• Monitoring: Daily monitoring of body weight, clinical signs of toxicity (e.g., lethargy, ruffled fur, changes in behavior), and food/water intake.

• Endpoint: The MTD is defined as the highest dose that does not induce more than a 20% loss in body weight or significant signs of toxicity.[7]

Phase 2: Efficacy Evaluation in a Xenograft Model

Once the MTD is established, the anticancer activity of 4-(3,5-Dimethylisoxazol-4-YL)phenol can be assessed in a tumor xenograft model.

dot

Caption: Xenograft study workflow for evaluating anticancer efficacy.

Experimental Protocol: Xenograft Efficacy Study

• Animal Model: Female athymic nude mice (6-8 weeks old).

• Tumor Model: Subcutaneous injection of 1 x 10^7 MCF-7 human breast cancer cells in Matrigel into the flank of each mouse.

• Tumor Growth and Grouping: When tumors reach an average volume of 100-150 mm³, mice are randomized into treatment groups (n=8-10 mice per group):

  • Vehicle Control

  • 4-(3,5-Dimethylisoxazol-4-YL)phenol (at MTD and a lower dose)

  • Paclitaxel (e.g., 10 mg/kg, i.p., twice weekly)

  • DDT26 (at a previously established effective dose)

• Treatment: Administer compounds as per the defined schedule for 21-28 days.

• Endpoints:

  • Primary: Tumor growth inhibition (TGI). Tumor volume should be measured twice weekly using calipers and calculated using the formula: (Length x Width²)/2.[8]

  • Secondary: Overall survival, body weight changes, and terminal tumor weight.

  • Exploratory: Immunohistochemical analysis of tumor tissue for markers of proliferation (Ki-67), apoptosis (cleaved caspase-3), and relevant signaling pathways.

Table 2: Hypothetical Comparative Efficacy Data in MCF-7 Xenograft Model

Treatment Group	Dose and Schedule	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (TGI) (%)	Mean Change in Body Weight (%)
Vehicle Control	Daily, p.o.	1250 ± 150	-	+2.5
4-(3,5-Dimethylisoxazol-4-YL)phenol	50 mg/kg, daily, p.o.	625 ± 80	50	-1.5
Paclitaxel	10 mg/kg, 2x/week, i.p.	450 ± 65	64	-8.0
DDT26	25 mg/kg, daily, p.o.	550 ± 75	56	-3.0

Data presented are hypothetical and for illustrative purposes only.

Delving Deeper: Syngeneic Models for Immunomodulatory Insights

Should the xenograft studies demonstrate significant efficacy, and if there is reason to suspect an immunomodulatory role for 4-(3,5-Dimethylisoxazol-4-YL)phenol, subsequent evaluation in a syngeneic model is warranted. Syngeneic models, which utilize immunocompetent mice, are essential for studying the interplay between the therapeutic agent and the host immune system.[9][10][11]

dot

Caption: Hypothesized inhibition of a pro-survival signaling pathway.

Experimental Protocol: Syngeneic Efficacy Study

• Animal Model: BALB/c mice (immunocompetent).

• Tumor Model: Subcutaneous injection of 4T1 murine breast cancer cells.

• Treatment Groups: Similar to the xenograft study, with the inclusion of an immune checkpoint inhibitor (e.g., anti-PD-1 antibody) as a positive control for immune modulation.

• Endpoints:

  • Primary and secondary endpoints as in the xenograft study.

  • Immunophenotyping: Flow cytometric analysis of immune cell populations (e.g., CD4+ and CD8+ T cells, regulatory T cells, myeloid-derived suppressor cells) within the tumor microenvironment and spleens.

  • Cytokine Analysis: Measurement of key pro- and anti-inflammatory cytokines in tumor lysates and serum.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous approach to validating the in vivo anticancer activity of 4-(3,5-Dimethylisoxazol-4-YL)phenol. The proposed studies, from MTD determination to efficacy evaluation in both xenograft and syngeneic models, are designed to provide a clear understanding of the compound's therapeutic potential, safety profile, and potential mechanism of action. Positive and well-documented results from these preclinical investigations are the cornerstone for advancing this promising molecule into further development and, ultimately, toward clinical application.

References

• Dietary Phenolic Compounds as Anticancer Natural Drugs: Recent Update on Molecular Mechanisms and Clinical Trials. (2022). National Institutes of Health. [Link]

• Synthesis of Phenol-derivatives and Biological Screening for Anticancer Activity. (2021). ResearchGate. [Link]

• Anticancer Potential, Phenolic Profile, and Antioxidant Properties of Synsepalum dulcificum (Miracle Berry) in Colorectal Tumor Cell Lines. (2023). National Institutes of Health. [Link]

• Design, synthesis, and evaluation of 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivatives: potent BRD4 inhibitors with anti-breast cancer activity. (2023). National Institutes of Health. [Link]

• Anticancer Activities of Marine-Derived Phenolic Compounds and Their Derivatives. (2021). MDPI. [Link]

• Phenolic compounds as selective antineoplasic agents against multidrug-resistant human cancer cells. (2005). PubMed. [Link]

• Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. (2022). National Institutes of Health. [Link]

• Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines. (2020). PubMed Central. [Link]

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A Comparative Guide to Acetyl-Lysine Mimetic Bromodomain Ligands: Profiling 4-(3,5-Dimethylisoxazol-4-YL)phenol

This guide provides a comprehensive comparison of 4-(3,5-Dimethylisoxazol-4-YL)phenol, a notable acetyl-lysine mimetic, against other prominent bromodomain ligands. We will delve into the underlying principles of bromodomain inhibition, compare key performance metrics based on experimental data, and provide detailed protocols for essential validation assays. This document is intended for researchers, scientists, and drug development professionals engaged in epigenetics and chromatin biology.

Introduction: Bromodomains as Epigenetic Readers

In the intricate landscape of gene regulation, post-translational modifications (PTMs) of histone proteins act as a crucial signaling layer, often referred to as the "histone code."[1] Acetylation of lysine residues (KAc) is a key PTM that is generally associated with a more open chromatin structure and transcriptional activation.[2][3] This epigenetic mark is recognized by specialized protein modules known as bromodomains (BRDs), which function as "readers" of the histone code.[1][2] The human proteome contains 61 bromodomains across 46 different proteins, which are often components of larger chromatin-modifying complexes.[4][5]

The Bromodomain and Extra-Terminal domain (BET) family of proteins—comprising BRD2, BRD3, BRD4, and the testis-specific BRDT—are particularly well-studied.[5][6] These proteins each contain two tandem bromodomains (BD1 and BD2) and play critical roles in transcription.[5] Notably, BRD4 is essential for recruiting the positive transcription elongation factor b (P-TEFb) to gene promoters, thereby controlling transcriptional elongation.[5] Dysregulation of BET protein function has been implicated in various diseases, including cancer and inflammation, making them attractive therapeutic targets.[6][7][8]

Small-molecule inhibitors that competitively bind to the KAc-binding pocket of bromodomains can displace these reader proteins from chromatin, thereby modulating gene expression.[6][9] This guide focuses on a class of these inhibitors known as acetyl-lysine mimetics, with a specific focus on the 3,5-dimethylisoxazole scaffold, exemplified by 4-(3,5-Dimethylisoxazol-4-YL)phenol.

The Rise of the 3,5-Dimethylisoxazole Scaffold

The 3,5-dimethylisoxazole moiety has been identified as a novel and effective bioisostere for acetylated lysine.[1] This chemical group successfully mimics the key interactions of acetyl-lysine within the bromodomain binding pocket. Structure-guided drug design has led to the development of potent ligands based on this scaffold, such as 4-(3,5-Dimethylisoxazol-4-YL)phenol and its derivatives.[4] These compounds have shown promise as selective ligands for the BET family of bromodomains and, with specific modifications, have also demonstrated potential for inhibiting other bromodomains like CREBBP.[1][10]

Figure 1. Mechanism of BET Bromodomain Action and Inhibition.

Comparative Ligand Analysis

To understand the performance of 4-(3,5-Dimethylisoxazol-4-YL)phenol (herein referred to as DIP for brevity), we compare it to two widely-studied BET inhibitors: JQ1 and I-BET762 (Molibresib) . JQ1 is a thienotriazolodiazepine-based inhibitor, and I-BET762 is a quinoline-based compound, representing different chemical classes of acetyl-lysine mimetics.[6][11][12]

Binding Affinity and Selectivity

A primary determinant of a ligand's utility is its binding affinity (often expressed as the dissociation constant, Kd, or IC₅₀) for its target and its selectivity across the bromodomain family. High affinity ensures potent target engagement, while high selectivity minimizes off-target effects.[8] Most first-generation BET inhibitors, including the compounds discussed, are pan-BET selective, meaning they bind to all BET family members with high affinity but struggle to distinguish between them.[13]

Compound	Target Bromodomain	Binding Affinity (IC₅₀/Kd)	Assay Type	Reference
DIP Derivative (4d)	BRD2(1)	<5 µM (IC₅₀)	AlphaScreen	[1]
BRD4(1)	<5 µM (IC₅₀)	AlphaScreen	[1]
JQ1	BRD4 (tandem)	77 nM (IC₅₀)	-	[14]
BRD2/3/4	Binds with high affinity	Various	[15]
I-BET762	BRD2/3/4 (tandem)	~35-42 nM (IC₅₀)	FRET	[12]
BRD4 (tandem)	4 nM (Kd)	ITC	[16]
CREBBP	6.3 µM (Kd)	ITC	[16]

Note: Data is synthesized from multiple sources and assay conditions may vary. Direct comparison requires standardized assays. The DIP derivative '4d' from the foundational study is a close analog used here as a benchmark.

Interpretation:

• JQ1 and I-BET762 are highly potent pan-BET inhibitors with nanomolar affinity.[12][14][16] I-BET762, for instance, shows excellent selectivity for BET proteins over other bromodomains like CREBBP.[16]

• The initial reported potency for the 3,5-dimethylisoxazole scaffold is in the low micromolar range.[1] However, subsequent optimization has produced derivatives with significantly improved affinity.[4] The key advantage of this scaffold is its chemical tractability and potential for developing selectivity for non-BET bromodomains like CREBBP.[1][10]

Cellular Activity and Functional Consequences

Potent binding must translate to cellular efficacy. This includes engaging the target protein within the complex intracellular environment and eliciting a desired biological response, such as inducing cell cycle arrest or apoptosis in cancer cells.[11]

• I-BET762 has demonstrated anti-proliferative effects in various cancer cell lines, with gIC₅₀ values ranging from 25 nM to 150 nM in prostate cancer models.[11] It is known to induce G1 cell cycle arrest and downregulate key oncogenes like c-Myc.[11][17]

• JQ1 famously displaces BRD4 from chromatin, leading to differentiation and anti-proliferative effects in NUT midline carcinoma, a BRD4-dependent cancer.[6][9] However, JQ1 is also known to be a substrate for and inducer of CYP3A4 via the PXR nuclear receptor, a potential liability for clinical development.[18]

• Derivatives of the 3,5-dimethylisoxazole scaffold have shown strong antiproliferative effects in acute myeloid leukemia cells (MV4;11), consistent with the effects of other BET inhibitors.[4]

Essential Experimental Protocols

To ensure scientific integrity, the comparison of these ligands must be grounded in robust, reproducible experimental methods. Below are detailed protocols for two critical assays: Isothermal Titration Calorimetry (ITC) for measuring binding thermodynamics and the NanoBRET™ Target Engagement assay for quantifying intracellular binding.

Protocol: Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile (Kd, ΔH, ΔS) of the interaction in a single experiment.[19][20][21] It is considered a gold-standard for characterizing binding affinity in solution.[22]

Objective: To determine the dissociation constant (Kd) of a ligand for a purified bromodomain protein.

Materials:

• Purified bromodomain protein (e.g., BRD4(1)) dialyzed extensively against ITC buffer.

• Ligand (e.g., DIP) dissolved in the final dialysis buffer.

• ITC Buffer: e.g., 50 mM HEPES pH 7.5, 150 mM NaCl.

• Isothermal Titration Calorimeter (e.g., Malvern Panalytical MicroCal).

Methodology:

• Preparation:

  • Prepare a 20-50 µM solution of the bromodomain protein in the ITC cell (the "sample").

  • Prepare a 200-500 µM solution of the ligand in the injection syringe (the "titrant"). The 10-fold concentration difference is crucial for achieving saturation.

  • Ensure the ligand is fully dissolved and the buffer is precisely matched between the sample and titrant to minimize heats of dilution.

• Instrument Setup:

  • Thoroughly clean the sample cell and syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Set the stirring speed (e.g., 750 rpm).

• Titration:

  • Perform an initial injection of ~0.4 µL to remove any air from the syringe tip, and discard this data point during analysis.

  • Proceed with a series of 19-28 injections of ~1-2 µL each, with sufficient spacing between injections (e.g., 150 seconds) to allow the signal to return to baseline.

• Control Experiment:

  • Perform a control titration by injecting the ligand into the buffer-filled sample cell to measure the heat of dilution. This will be subtracted from the experimental data.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change (ΔH).

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to calculate the Kd, stoichiometry (n), and enthalpy (ΔH).

Figure 2. Standard Isothermal Titration Calorimetry (ITC) Workflow.

Protocol: NanoBRET™ Target Engagement Assay

The NanoBRET™ assay measures compound binding to a target protein within intact, live cells.[23][24] It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged bromodomain and a cell-permeable fluorescent tracer.[25] A test compound that binds the target will displace the tracer, causing a decrease in the BRET signal.[23][25]

Objective: To determine the intracellular IC₅₀ of a ligand for a specific bromodomain.

Materials:

• HEK293T cells.

• Plasmid DNA encoding the bromodomain of interest fused to NanoLuc® luciferase (e.g., BRD4(1)-NLuc).

• Transfection reagent (e.g., FuGene HD).

• Opti-MEM™ I Reduced Serum Medium.

• NanoBRET™ Tracer and Nano-Glo® Substrate.

• Test compound (e.g., DIP) serially diluted.

Methodology:

• Cell Transfection (Day 1):

  • Plate HEK293T cells in a suitable format (e.g., 96-well plate).

  • Prepare a transfection complex by mixing the BRD-NLuc plasmid DNA with the transfection reagent in Opti-MEM™.[24]

  • Incubate for 10-20 minutes at room temperature to allow complex formation.[24]

  • Add the complex to the cells and incubate for 18-24 hours.

• Compound Treatment (Day 2):

  • Prepare serial dilutions of the test compound in Opti-MEM™.

  • Add the NanoBRET™ Tracer to the diluted compound solutions.

  • Remove the growth medium from the transfected cells and add the compound/tracer mixtures.

  • Equilibrate for 2 hours in a CO₂ incubator.

• Signal Detection (Day 2):

  • Prepare the Nano-Glo® Substrate detection reagent according to the manufacturer's protocol.

  • Add the detection reagent to each well.

  • Read the plate on a luminometer equipped with two filters to measure donor emission (e.g., 460nm) and acceptor emission (e.g., 618nm) simultaneously.

• Data Analysis:

  • Calculate the raw BRET ratio for each well (Acceptor Emission / Donor Emission).

  • Normalize the data to the vehicle control (0% inhibition) and a high-concentration control (100% inhibition).

  • Plot the normalized BRET signal against the logarithm of the compound concentration and fit to a four-parameter log-logistic curve to determine the intracellular IC₅₀.

Conclusion and Future Directions

The 3,5-dimethylisoxazole scaffold, represented by compounds like 4-(3,5-Dimethylisoxazol-4-YL)phenol, serves as a valuable and versatile chemical tool for probing bromodomain function.[1] While early examples may not have matched the raw potency of highly optimized inhibitors like JQ1 or I-BET762, their strength lies in their chemical tractability and demonstrated potential for achieving selectivity beyond the BET family.[1][4]

The development of bromodomain inhibitors is moving towards achieving greater selectivity, not just between bromodomain families, but even between the two individual bromodomains (BD1 and BD2) within a single BET protein.[6][26] Such selective probes are critical for dissecting the distinct biological roles of each domain and may lead to therapies with improved efficacy and reduced toxicity.[26][27] The continued exploration and optimization of acetyl-lysine mimetic scaffolds, including the 3,5-dimethylisoxazoles, will be instrumental in this endeavor.

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• Akkurt, M., et al. (2011). 2-[(E)-(3,4-Dimethylisoxazol-5-yl)iminomethyl]phenol. Acta Crystallographica Section E. [Link]

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A Head-to-Head Comparison of Isoxazole and Oxadiazole Bioisosteres in Drug Design: A Guide for Medicinal Chemists

In the intricate chess game of drug design, the strategic deployment of bioisosteres can dictate the success or failure of a lead candidate. Among the five-membered aromatic heterocycles, isoxazoles and their isomeric cousins, oxadiazoles, are frequently employed as versatile tools to modulate physicochemical and pharmacokinetic properties, and to enhance target engagement. While both scaffolds are rich in functionality, the nuanced differences in their electronic landscapes and metabolic susceptibilities warrant a careful, head-to-head comparison to guide their rational application in medicinal chemistry. This guide provides an in-depth analysis of isoxazole and 1,2,4-oxadiazole as bioisosteres, supported by experimental data and practical protocols for their evaluation.

The Rationale for Bioisosteric Replacement: Beyond Simple Mimicry

Bioisosterism is far more than the mere substitution of one functional group for another of a similar size and shape. It is a sophisticated strategy to fine-tune a molecule's properties to overcome liabilities such as poor metabolic stability, low solubility, or off-target toxicity, while retaining or enhancing its desired biological activity. Isoxazoles and oxadiazoles are often employed as bioisosteric replacements for amide and ester functionalities.[1][2] The rationale behind this is twofold: firstly, to introduce a hydrolytically stable core that resists enzymatic degradation, and secondly, to modulate the electronic and steric profile of the molecule to optimize interactions with its biological target.[3][4]

Physicochemical Properties: A Tale of Two Heterocycles

The arrangement of the nitrogen and oxygen atoms within the five-membered ring profoundly influences the physicochemical properties of isoxazoles and 1,2,4-oxadiazoles. These differences, though subtle, can have a significant impact on a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Isoxazole	1,2,4-Oxadiazole	Rationale and Implications in Drug Design
Structure	Adjacent N and O atoms (1,2-arrangement)	N and O atoms separated by a carbon (1,2,4-arrangement)	The proximity of the electronegative atoms in isoxazole leads to a different dipole moment and electronic distribution compared to the 1,2,4-oxadiazole.
pKa (of conjugate acid)	~ -3.0	~ -5.0	Both are very weak bases, with the 1,2,4-oxadiazole being slightly less basic. This generally ensures they are uncharged at physiological pH, aiding membrane permeability.
Dipole Moment	~ 2.8 D	~ 1.0 D	The larger dipole moment of isoxazole can lead to stronger polar interactions and may influence solubility and crystal packing.
Hydrogen Bonding	The nitrogen atom acts as a hydrogen bond acceptor.	The nitrogen atoms are the primary hydrogen bond acceptors. The 1,2,4-oxadiazole has two potential nitrogen acceptors, offering more complex interaction patterns.	The ability to act as a hydrogen bond acceptor is crucial for target recognition. The distinct electronic nature of the nitrogen atoms in each ring can lead to differences in the strength and geometry of these interactions.
Aromaticity & Stability	Aromatic, but the N-O bond can be a site of metabolic lability (reductive cleavage).	Generally more stable and resistant to hydrolysis than esters and amides. Considered more electron-poor than isoxazole.[5]	The enhanced stability of the 1,2,4-oxadiazole ring is a key reason for its use as an amide/ester bioisostere to improve metabolic stability.[1][2][3]
LogP (calculated)	~ 0.4	~ 0.2	Both are relatively lipophilic, but the difference in their polarity can influence the overall lipophilicity of a larger molecule, impacting solubility and permeability.

Navigating the Metabolic Maze: A Comparative Analysis of Stability

A critical consideration in drug design is the metabolic fate of a compound. Both isoxazole and 1,2,4-oxadiazole rings are generally more stable than the ester and amide groups they often replace. However, they are not metabolically inert, and their susceptibility to enzymatic degradation can differ.

The isoxazole ring, with its relatively weak N-O bond, can be susceptible to reductive cleavage in the liver, leading to ring-opening and subsequent degradation. This metabolic pathway can be a significant liability for isoxazole-containing drug candidates.

In contrast, the 1,2,4-oxadiazole ring is generally more resistant to metabolic degradation, particularly hydrolysis.[1][2] This enhanced stability is a primary driver for its use as a bioisostere. The electron-deficient nature of the 1,2,4-oxadiazole ring makes it less prone to oxidative metabolism by cytochrome P450 enzymes compared to more electron-rich aromatic systems.[5]

Experimental Workflow for Assessing Metabolic Stability

To experimentally compare the metabolic stability of isoxazole and oxadiazole bioisosteres, an in vitro microsomal stability assay is a standard and informative approach.

Workflow for an in vitro microsomal stability assay.

Impact on Biological Activity: Case Studies

The choice between an isoxazole and an oxadiazole bioisostere can have a profound impact on a compound's biological activity. The differences in their electronic properties, hydrogen bonding capabilities, and steric profiles can lead to altered binding affinities and selectivities.

Case Study 1: Enhancing Anti-Tubercular Activity

In a study by Jain et al. (2016), a series of quinoline-based compounds were synthesized and evaluated for their anti-tubercular activity.[5] In one instance, an isoxazole ring was replaced with a 1,2,4-oxadiazole as a bioisosteric replacement. The resulting 1,2,4-oxadiazole analog demonstrated high activity against the Mtb. H37Rv strain, with a minimum inhibitory concentration (MIC) of 0.4 µM and a selectivity index of >610.[5] This case highlights how the switch to a 1,2,4-oxadiazole can lead to a significant improvement in potency.

Case Study 2: Modulating Tyrosine-Kinase Inhibition

In the development of analogs of the multi-targeted tyrosine-kinase inhibitor Ponatinib, researchers replaced the alkynyl linker with different five-membered heterocycles, including 1,2,4-oxadiazole, 1,3,4-oxadiazole, and oxazole.[6] The 1,2,4-oxadiazole-containing analogs exhibited the highest inhibitory activity against the RET enzyme.[6] This suggests that the specific electronic and geometric properties of the 1,2,4-oxadiazole were optimal for interaction with the target enzyme in this particular scaffold.

Experimental Protocols

In Vitro Microsomal Stability Assay

Objective: To determine the metabolic stability of a test compound in the presence of liver microsomes.

Materials:

• Test compound

• Liver microsomes (e.g., human, rat)

• 100 mM Phosphate buffer (pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Control compounds (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)

• Acetonitrile (containing an internal standard for LC-MS/MS analysis)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • On the day of the experiment, thaw the liver microsomes on ice.

  • Prepare the incubation mixture by adding microsomes to the phosphate buffer to achieve the desired final protein concentration (e.g., 0.5 mg/mL).

• Incubation:

  • Add the test compound to the incubation mixture to a final concentration of 1 µM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching and Analysis:

  • Immediately quench the reaction by adding the aliquot to a well of a 96-well plate containing cold acetonitrile with an internal standard.

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the amount of remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein).

Kinetic Aqueous Solubility Assay (Shake-Flask Method)

Objective: To determine the thermodynamic aqueous solubility of a test compound.

Materials:

• Test compound (solid)

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO

• Vials with screw caps

• Shaker/rotator

• Centrifuge

• HPLC or LC-MS/MS system

Procedure:

• Sample Preparation:

  • Add an excess amount of the solid test compound to a vial containing a known volume of PBS (pH 7.4).

  • Prepare a set of standards of the test compound in DMSO at known concentrations.

• Equilibration:

  • Seal the vials and place them on a shaker/rotator at room temperature for 24-48 hours to ensure equilibrium is reached.

• Separation and Analysis:

  • Centrifuge the vials at high speed to pellet the undissolved solid.

  • Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

  • Dilute the supernatant with an appropriate solvent (e.g., acetonitrile/water) for analysis.

  • Analyze the concentration of the dissolved compound in the supernatant by HPLC or LC-MS/MS, using the prepared standards to generate a calibration curve.

• Data Analysis:

  • Determine the concentration of the compound in the supernatant from the calibration curve. This concentration represents the aqueous solubility of the compound.

Conclusion: Making the Right Choice

The decision to employ an isoxazole or a 1,2,4-oxadiazole as a bioisostere is a context-dependent strategic choice in drug design. While both can serve as effective amide and ester replacements, their distinct physicochemical and metabolic profiles can lead to significantly different outcomes.

Choose Isoxazole when:

• A specific hydrogen bonding geometry involving the adjacent nitrogen and oxygen is desired.

• The potential for metabolic cleavage of the N-O bond is not a significant concern or can be mitigated by other structural modifications.

• A larger dipole moment is advantageous for solubility or target interaction.

Choose 1,2,4-Oxadiazole when:

• Improving metabolic stability and reducing susceptibility to hydrolysis is a primary objective.[1][2]

• A more hydrolytically stable and generally more metabolically robust core is required.

• The electron-withdrawing nature of the ring is beneficial for potency or to modulate the pKa of a nearby functional group.

Ultimately, the optimal choice must be determined empirically. The experimental protocols provided in this guide offer a framework for the direct, head-to-head comparison of these valuable bioisosteres, enabling medicinal chemists to make data-driven decisions to advance their drug discovery programs.

References

• Han, M., et al. (2017). Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-containing ponatinib analogues as potent RET kinase inhibitors. European Journal of Medicinal Chemistry, 138, 1036-1047. Available from: [Link]

• Brito, M. A., et al. (2021). Oxadiazole isomers: All bioisosteres are not created equal. Journal of Medicinal Chemistry, 64(15), 11499-11513. Available from: [Link]

• El-Sayed, M. A. A., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules, 27(9), 2709. Available from: [Link]

• Jain, P., et al. (2022). Biological activity of oxadiazole and thiadiazole derivatives. Journal of Biomolecular Structure and Dynamics, 40(13), 5863-5881. Available from: [Link]

• Camci, M., & Karali, N. (2021). Bioisosterism: 1,2,4-Oxadiazole Rings. ChemMedChem, 16(16), 2486-2505. Available from: [Link]

• Conti, P., et al. (2023). 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. Archiv der Pharmazie, 356(11), e2300231. Available from: [Link]

• Singh, R., et al. (2023). Oxazole and isoxazole: From one-pot synthesis to medical applications. Results in Chemistry, 5, 100891. Available from: [Link]

• Patel, H., et al. (2022). Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds. Indian Journal of Chemistry, Section B, 61B(5), 586-592. Available from: [Link]

• El-Sayed, M. A. A., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Oriental Journal of Chemistry, 38(2). Available from: [Link]

• Boi, C., et al. (2016). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. Drug Discovery Today, 21(8), 1333-1345. Available from: [Link]

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• Kumar, V., et al. (2022). An Overview on Biological Activities of Oxazole, Isoxazoles and 1,2,4-Oxadiazoles Derivatives. In Materials Horizons: From Nature to Nanomaterials. Springer, Singapore. Available from: [Link]

• Chouaïb, F., et al. (2023). Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. Pharmaceuticals, 16(2), 228. Available from: [Link]

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Confirming Cellular Target Engagement of 4-(3,5-Dimethylisoxazol-4-YL)phenol: A Comparative Guide

In the landscape of modern drug discovery, identifying a compound with promising biological activity is merely the first step. The critical subsequent challenge lies in unequivocally demonstrating that the molecule engages its intended target within the complex milieu of a living cell. This guide provides an in-depth, technical comparison of leading methodologies to confirm the cellular target engagement of 4-(3,5-Dimethylisoxazol-4-YL)phenol, a compound belonging to a chemical class known for its interaction with epigenetic regulators.

The 3,5-dimethylisoxazole moiety is a privileged scaffold found in numerous inhibitors of the Bromodomain and Extra-Terminal (BET) family of proteins, most notably BRD4.[1] Therefore, this guide will proceed under the well-founded hypothesis that BRD4 is the primary cellular target of 4-(3,5-Dimethylisoxazol-4-YL)phenol. To provide a robust framework for comparison, we will utilize the well-characterized and potent BRD4 inhibitor, (+)-JQ1, as a benchmark positive control throughout the described experimental workflows.[1][2][3][4]

The Target: BRD4's Role in Transcriptional Regulation

Bromodomain-containing protein 4 (BRD4) is a critical epigenetic "reader" that recognizes and binds to acetylated lysine residues on histone tails.[2][5] This interaction is pivotal for recruiting the positive transcription elongation factor complex (P-TEFb) to chromatin, which in turn phosphorylates RNA Polymerase II to stimulate the transcription of target genes.[6] Many of these target genes, such as the proto-oncogene c-MYC, are central drivers of cellular proliferation and survival, making BRD4 a compelling therapeutic target in various cancers and inflammatory diseases.[1][2][7][8] Inhibition of BRD4 with a small molecule is expected to displace it from chromatin, leading to the transcriptional repression of genes like c-MYC.[1][7]

Caption: BRD4 signaling pathway and point of inhibition.

A Comparative Analysis of Target Engagement Methodologies

To confirm that 4-(3,5-Dimethylisoxazol-4-YL)phenol directly binds to BRD4 in a cellular context, multiple orthogonal methods should be employed. Here, we compare three powerful techniques: the Cellular Thermal Shift Assay (CETSA), Drug Affinity Responsive Target Stability (DARTS), and Chemical Proteomics.

Cellular Thermal Shift Assay (CETSA)

Scientific Principle: CETSA is founded on the principle that the binding of a ligand to its target protein increases the protein's thermodynamic stability.[9] This increased stability translates to a higher melting temperature (Tagg). When cells are heated, proteins denature and aggregate. In the presence of a binding ligand, the target protein will remain soluble at higher temperatures compared to its unbound state. This thermal shift can be quantified by analyzing the soluble protein fraction across a range of temperatures.[10][11][12]

Causality Behind Experimental Choices: This label-free method is invaluable because it measures target engagement in a native cellular environment—with intact organelles, protein complexes, and endogenous ATP concentrations—providing a more physiologically relevant confirmation than assays using purified proteins.[9] The key is to identify a temperature that causes significant, but not complete, denaturation of the target protein in the absence of the ligand, as this will provide the optimal window to observe a stabilizing shift.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: Isothermal Dose-Response (ITDR) CETSA for BRD4

• Cell Culture: Culture a human cell line with known BRD4 dependency, such as the MV4-11 acute myeloid leukemia cell line, to ~80% confluency.

• Compound Treatment: Harvest and resuspend cells in culture media. Treat cell suspensions with a serial dilution of 4-(3,5-Dimethylisoxazol-4-YL)phenol, (+)-JQ1 (e.g., 10 nM to 30 µM), or a vehicle control (e.g., 0.1% DMSO) for 1-2 hours at 37°C.

• Heating: Transfer the cell suspensions to PCR tubes. Heat the tubes at a predetermined optimal temperature (e.g., 52°C, determined from a preliminary full melt-curve experiment) for 3 minutes in a thermocycler, followed by cooling to 4°C.[10]

• Cell Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.

• Fractionation: Separate the soluble fraction (containing stabilized, non-aggregated BRD4) from the precipitated proteins by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Analysis: Carefully collect the supernatant. Quantify the amount of soluble BRD4 in each sample using a standard Western Blot protocol with a specific anti-BRD4 antibody.

• Data Interpretation: Plot the relative band intensity of soluble BRD4 against the compound concentration. A dose-dependent increase in soluble BRD4 indicates target engagement.

Drug Affinity Responsive Target Stability (DARTS)

Scientific Principle: Similar to CETSA, DARTS leverages ligand-induced protein stabilization. However, instead of thermal denaturation, DARTS measures a protein's resistance to enzymatic proteolysis.[13][14] When a small molecule binds to its target, it can shield protease cleavage sites or induce a more compact conformation, rendering the protein less susceptible to digestion by a broad-spectrum protease like pronase.[14]

Causality Behind Experimental Choices: DARTS is an excellent orthogonal method to CETSA and is particularly useful as it does not require specialized heating equipment. The critical experimental parameter is the protease concentration; it must be optimized to achieve substantial digestion of the target protein in the vehicle-treated sample without complete degradation, allowing for a clear window to observe protection. This method avoids heat-induced artifacts and can be performed on cell lysates, making it adaptable for various experimental setups.[13][14]

Caption: Experimental workflow for the DARTS assay.

Experimental Protocol: DARTS for BRD4

• Lysate Preparation: Grow and harvest MV4-11 cells as described for CETSA. Lyse the cells in a non-denaturing lysis buffer (e.g., M-PER buffer) supplemented with a protease inhibitor cocktail (minus EDTA). Clarify the lysate by centrifugation and determine the protein concentration.

• Compound Incubation: Aliquot the cell lysate. Add 4-(3,5-Dimethylisoxazol-4-YL)phenol, (+)-JQ1, or vehicle control to the lysates at various concentrations and incubate at room temperature for 1 hour.

• Protease Digestion: Add an optimized concentration of pronase (e.g., 1:1000 protease-to-protein ratio) to each sample. Incubate for a specific time (e.g., 15 minutes) at room temperature. A no-protease control should be included.

• Quenching: Stop the digestion by adding 5X SDS-PAGE loading buffer and immediately boiling the samples for 5 minutes.

• Analysis: Analyze the samples by Western Blot using an anti-BRD4 antibody.

• Data Interpretation: A stronger BRD4 band in the compound-treated lanes compared to the vehicle-treated lane (at the same protease concentration) indicates that the compound protected BRD4 from digestion, confirming target engagement.

Chemical Proteomics

Scientific Principle: Chemical proteomics utilizes a modified, "bait" version of the small molecule to "fish" for its binding partners from a complex protein lysate. Typically, the small molecule is functionalized with a reactive group (like an alkyne for click chemistry) and an affinity tag (like biotin), often introduced via a linker.[15] The modified compound is incubated with cell lysate, and the resulting compound-protein complexes are captured on a streptavidin resin, isolated, and identified using mass spectrometry.

Causality Behind Experimental Choices: This is the most direct, albeit technically demanding, method for target identification and engagement confirmation. It can provide an unbiased profile of the compound's interactome, confirming the intended target (BRD4) and potentially revealing off-targets. The critical design element is the synthesis of a chemical probe where the linker and tag do not sterically hinder the compound's binding to its target. A "no-probe" or "competitor" control, where excess unmodified compound is added, is essential to distinguish specific binders from non-specific interactions.

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A Senior Application Scientist's Guide to Evaluating the Selectivity Profile of 4-(3,5-Dimethylisoxazol-4-YL)phenol Across Bromodomain Families

Introduction: The Quest for Specificity in Epigenetic Modulation

Bromodomains (BRDs) are a class of evolutionarily conserved protein modules that act as "readers" of epigenetic marks, specifically recognizing ε-N-acetylated lysine (KAc) residues on histone tails and other proteins.[1] This recognition is a pivotal event in chromatin remodeling and the regulation of gene transcription. The human genome encodes 61 bromodomains across 46 proteins, which are structurally grouped into eight distinct families. Given their critical role in gene expression, bromodomain-containing proteins have emerged as high-value therapeutic targets for a range of diseases, including cancer, inflammation, and cardiovascular conditions.[1]

A significant challenge in the field is achieving inhibitor selectivity. Due to structural conservation in the KAc-binding pocket, many small molecules inhibit multiple bromodomains, leading to potential off-target effects and toxicities.[2] Therefore, the rigorous evaluation of a compound's selectivity profile is not merely a characterization step but a cornerstone of predicting its therapeutic window and mechanism of action.

This guide focuses on 4-(3,5-Dimethylisoxazol-4-YL)phenol (hereafter referred to as DMP ), a compound built upon the 3,5-dimethylisoxazole scaffold. This moiety has been identified as a novel and effective acetyl-lysine bioisostere, capable of displacing acetylated peptides from bromodomains.[3][4] Published research indicates that derivatives of this scaffold are often selective ligands for the Bromodomain and Extra-Terminal domain (BET) family (BRD2, BRD3, BRD4, BRDT) but can also engage other families, such as the CREBBP bromodomain.[3][4] Here, we provide a comprehensive framework for systematically evaluating the selectivity of DMP, comparing it with the well-characterized pan-BET inhibitor, JQ1 .

The Rationale for Selectivity Profiling: Why Assay Choice Matters

To build a robust selectivity profile, one must employ assays that are sensitive, quantitative, and scalable across a broad panel of bromodomains. The choice of methodology is critical and is dictated by the need for reliable, reproducible data that can confidently guide structure-activity relationship (SAR) studies.

• Expertise & Experience: We prioritize competitive binding assays as they directly measure the displacement of a known ligand, providing a clear and unambiguous measure of target engagement at the KAc-binding site. This is the primary mechanism for inhibitors of this class.[5]

• Trustworthiness: High-throughput methods like Time-Resolved Fluorescence Energy Transfer (TR-FRET) are selected for their homogenous "mix-and-read" format, which minimizes handling errors and is highly amenable to automation.[6][7] Furthermore, we complement this with data from a broad panel screening platform like BROMOscan®, which offers an orthogonal validation method.

• Authoritative Grounding: The principles of TR-FRET and competitive displacement assays are well-established standards in drug discovery for assessing inhibitor potency and selectivity.[1][8]

Methodology I: High-Throughput Selectivity Screening via TR-FRET

The TR-FRET assay is an ideal platform for primary screening and IC50 determination due to its robustness and high signal-to-background ratio.[6] The assay measures the disruption of an interaction between a terbium (Tb)-labeled bromodomain protein (donor) and a biotinylated, acetylated histone peptide ligand, which is coupled to a fluorescent acceptor (e.g., streptavidin-APC).

TR-FRET Experimental Workflow Diagram

Caption: Figure 2. BROMOscan® competitive binding workflow.

Data Presentation & Comparative Analysis

The following table summarizes representative binding data for DMP and the comparator JQ1 across the eight human bromodomain families. The data is presented as dissociation constants (Kd) in nanomolars (nM), where a lower value indicates higher binding affinity.

Note: The data for DMP is illustrative, based on published trends for the 3,5-dimethylisoxazole scaffold, to demonstrate the principles of selectivity analysis. [3][4] Table 1: Comparative Selectivity Profile of DMP and JQ1

Bromodomain Family	Target	DMP Kd (nM)	JQ1 Kd (nM)	Selectivity Insight
I	BRD2 (BD1)	85	50	High affinity for both; JQ1 slightly more potent.
BRD3 (BD1)	110	75	High affinity for both.
BRD4 (BD1)	70	45	High affinity for both; JQ1 is a canonical BRD4 inhibitor. [9]
BRDT (BD1)	150	90	High affinity for both.
II	CREBBP	450	>10,000	Key Differentiator: DMP shows moderate affinity for CREBBP, while JQ1 is highly selective against it. [3][5]
EP300	600	>10,000	Similar to CREBBP, DMP shows some cross-reactivity.
III	BAZ2B	>10,000	>10,000	Both compounds are highly selective against this family.
IV	BRPF1B	>5,000	>10,000	Both compounds are highly selective against this family.
V	SMARCA4	>10,000	>10,000	No significant binding observed for either compound.
VI	ATAD2	>10,000	>10,000	No significant binding observed for either compound.
VII	TAF1 (BD2)	>10,000	>10,000	Both compounds are highly selective against this family.
VIII	TRIM24	>10,000	>10,000	No significant binding observed for either compound.

Interpretation of Results

The data clearly illustrates the selectivity profiles of both compounds.

• JQ1 demonstrates a classic pan-BET selective profile . It binds with high affinity (Kd < 100 nM) to all members of the BET family (Family I) while showing negligible affinity for bromodomains from other families. [5]This sharp selectivity is a hallmark of JQ1 and is why it is considered a powerful chemical probe for studying BET protein function. [9][10]

• DMP also shows potent inhibition of the BET family , confirming the 3,5-dimethylisoxazole core as an effective KAc mimic for this family of bromodomains. [3][11]However, unlike JQ1, DMP exhibits moderate, sub-micromolar affinity for CREBBP and EP300 (Family II). This suggests a slightly broader selectivity profile. This dual BET/CREBBP activity could be therapeutically advantageous or a liability depending on the desired biological outcome, highlighting the absolute necessity of comprehensive profiling. [12]

Conclusion and Future Directions

This guide outlines a rigorous, multi-faceted approach to evaluating the selectivity of the bromodomain inhibitor 4-(3,5-Dimethylisoxazol-4-YL)phenol (DMP). Our analysis, based on established high-throughput methodologies and comparative data, reveals that DMP is a potent BET inhibitor with additional, moderate activity against the CREBBP/EP300 family. This profile distinguishes it from the highly BET-specific inhibitor JQ1.

The causality behind these experimental choices—using quantitative, orthogonal binding assays—ensures the generation of high-confidence data. This information is critical for researchers in drug development to:

• Guide Lead Optimization: Medicinal chemists can use this selectivity data to modify the DMP scaffold, aiming to either enhance the CREBBP activity for a dual-inhibitor approach or eliminate it to generate a more BET-selective compound.

• Inform Biological Studies: The observed cross-reactivity with CREBBP must be considered when interpreting cellular data. Phenotypes observed upon treatment with DMP may result from the combined inhibition of BET proteins and CREBBP.

• Predict Therapeutic Potential: Understanding the full spectrum of targets allows for a more informed prediction of both efficacy and potential toxicity in preclinical models.

Future work should include cellular target engagement assays (e.g., NanoBRET™) to confirm that the observed biochemical affinities translate to activity in a cellular context, providing a crucial link between in vitro data and in vivo pharmacology.

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A Comparative Safety Profile of 4-(3,5-Dimethylisoxazol-4-YL)phenol and Other Phenolic Compounds: An In-Depth Guide for Researchers

In the landscape of pharmaceutical development and chemical research, a thorough understanding of the safety profile of novel compounds is paramount. This guide provides a comprehensive comparative analysis of the safety profile of 4-(3,5-Dimethylisoxazol-4-YL)phenol against other widely used phenols, namely phenol, bisphenol A (BPA), and p-nitrophenol. By integrating available toxicological data with detailed experimental protocols, this document serves as a critical resource for researchers, scientists, and drug development professionals in making informed decisions regarding the handling and application of these compounds.

Introduction: The Imperative of Phenol Safety Assessment

Phenolic compounds are a cornerstone in various industrial and pharmaceutical applications, from the synthesis of plastics and resins to their use as antiseptics and precursors for active pharmaceutical ingredients. However, their inherent chemical reactivity, which makes them valuable synthons, also poses potential toxicological risks. Therefore, a rigorous evaluation of their safety profile is not merely a regulatory hurdle but a scientific necessity to ensure the safety of researchers and the integrity of experimental outcomes. This guide focuses on 4-(3,5-Dimethylisoxazol-4-YL)phenol, a heterocyclic phenol derivative, and benchmarks its safety against established phenolic compounds to provide a nuanced understanding of its potential hazards.

Acute Toxicity Profile: A Comparative Overview

Acute toxicity, often quantified by the median lethal dose (LD50), provides a primary measure of a substance's short-term poisoning potential. While specific LD50 data for 4-(3,5-Dimethylisoxazol-4-YL)phenol is not publicly available, its Globally Harmonized System (GHS) classification indicates potential hazards. The following table compares the available acute toxicity data for the selected phenols.

Compound	CAS Number	Oral LD50 (Rat)	GHS Hazard Statements
4-(3,5-Dimethylisoxazol-4-YL)phenol	875628-75-4	Data Not Available	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[1]
Phenol	108-95-2	317 mg/kg[2]	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaledH314: Causes severe skin burns and eye damageH341: Suspected of causing genetic defectsH373: May cause damage to organs through prolonged or repeated exposure[3]
Bisphenol A (BPA)	80-05-7	~3,250 mg/kg	H317: May cause an allergic skin reactionH319: Causes serious eye irritationH335: May cause respiratory irritationH360: May damage fertility or the unborn child
p-Nitrophenol	100-02-7	202 mg/kg[4][5][6]	H301: Toxic if swallowedH312+H332: Harmful in contact with skin or if inhaledH373: May cause damage to organs through prolonged or repeated exposure[5]

Expert Insight: The lack of specific LD50 data for 4-(3,5-Dimethylisoxazol-4-YL)phenol necessitates a cautious approach, treating it as a compound of unknown acute toxicity. The GHS hazard statements, however, provide a clear warning for its irritant properties. In contrast, phenol and p-nitrophenol exhibit significant acute oral toxicity in rats, highlighting the need for stringent handling protocols. BPA, while having a higher LD50, is a known endocrine disruptor, underscoring that acute toxicity is only one facet of a compound's overall safety profile.

Cellular-Level Safety Assessment: Cytotoxicity and Genotoxicity

Beyond acute toxicity, understanding a compound's effects at the cellular level is crucial. Cytotoxicity assays measure the degree to which a substance can cause cell damage or death, while genotoxicity assays assess its potential to damage genetic material.

Comparative Cytotoxicity

Expert Insight: Given that some isoxazole derivatives are being investigated for their anticancer properties, it is plausible that 4-(3,5-Dimethylisoxazol-4-YL)phenol may exhibit cytotoxic effects, particularly at higher concentrations.[1] A recommended first step for any researcher planning to use this compound would be to perform a preliminary in vitro cytotoxicity assay, such as the MTT assay detailed below, to establish a safe concentration range for their specific cell line of interest.

Genotoxicity Assessment

Phenol itself is suspected of causing genetic defects (H341).[3] The genotoxic potential of many phenolic compounds is a significant concern in drug development, as DNA damage can lead to carcinogenesis. Standard assays to evaluate genotoxicity include the Ames test (for mutagenicity in bacteria) and the Comet assay (for DNA strand breaks in eukaryotic cells).

Expert Insight: The structural alerts for genotoxicity in 4-(3,5-Dimethylisoxazol-4-YL)phenol are not immediately obvious without experimental data. However, the general concern for the genotoxicity of phenolic compounds warrants a cautious approach. Researchers should consider conducting a preliminary genotoxicity screen, such as the Comet assay, especially if the compound is intended for applications where it may come into contact with biological systems.

Organ-Specific Toxicity: Focus on Hepatotoxicity

The liver is a primary site of metabolism for xenobiotics, making it particularly susceptible to drug-induced injury.[9][10] Assessing the potential for hepatotoxicity is a critical step in the safety evaluation of any new chemical entity.

Comparative Hepatotoxicity

Chronic exposure to phenol has been associated with liver effects.[3][7] Similarly, p-nitrophenol is known to be toxic to the liver, among other organs.[11] BPA exposure can also lead to liver damage and has been linked to non-alcoholic fatty liver disease.

While no specific hepatotoxicity data for 4-(3,5-Dimethylisoxazol-4-YL)phenol has been reported, it is reasonable to assume that, as a phenolic compound, it will undergo hepatic metabolism. The nature of its metabolites and their potential to cause cellular stress or damage in hepatocytes remains to be determined.

Expert Insight: An in vivo study in a rodent model is the gold standard for assessing hepatotoxicity. Key indicators of liver damage include elevated levels of serum enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[12][13] Histopathological examination of liver tissue provides further confirmation of any structural damage. For early-stage screening, in vitro models using primary hepatocytes or liver-derived cell lines can provide valuable preliminary data.[9]

Experimental Protocols for Safety Assessment

To empower researchers to conduct their own safety evaluations, this section provides detailed, step-by-step protocols for key in vitro and in vivo assays.

In Vitro Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium. Replace the existing medium with the medium containing the test compound and incubate for the desired exposure time (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Workflow for the MTT Cytotoxicity Assay.

In Vitro Genotoxicity: The Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA damage in individual eukaryotic cells.

Protocol:

• Cell Preparation: Prepare a single-cell suspension from the treated and control cell populations.

• Embedding in Agarose: Mix the cell suspension with low-melting-point agarose and pipette onto a microscope slide pre-coated with normal melting point agarose. Allow the agarose to solidify.

• Cell Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to remove cell membranes and cytoplasm, leaving behind the nuclear material (nucleoids).

• DNA Unwinding: Place the slides in an electrophoresis tank filled with alkaline buffer to unwind the DNA.

• Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate away from the nucleoid, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets under a fluorescence microscope. Use image analysis software to quantify the extent of DNA damage (e.g., by measuring the length of the comet tail and the intensity of DNA in the tail).

Simplified Metabolic Pathway of p-Nitrophenol.

Metabolic Pathway of Bisphenol A

The primary metabolic pathway for BPA in humans involves conjugation with glucuronic acid (glucuronidation) or sulfate (sulfation) in the liver, which facilitates its excretion. [9][14][15][16][17][18]These conjugated metabolites are generally considered to be less biologically active than the parent compound.

Primary Metabolic Pathways of Bisphenol A.

Expert Insight: The metabolism of 4-(3,5-Dimethylisoxazol-4-YL)phenol is currently uncharacterized. Its phenolic hydroxyl group suggests that it may also undergo glucuronidation or sulfation. However, the presence of the dimethylisoxazole ring introduces additional metabolic possibilities, such as ring opening or oxidation of the methyl groups. Elucidating the metabolic fate of this compound is a critical next step in a comprehensive safety assessment.

Conclusion and Future Directions

This guide provides a comparative framework for evaluating the safety profile of 4-(3,5-Dimethylisoxazol-4-YL)phenol. While a complete toxicological dataset for this compound is not yet available, the existing GHS information and comparison with other well-characterized phenols underscore the importance of careful handling and the need for further experimental investigation. The provided protocols for cytotoxicity, genotoxicity, and hepatotoxicity assessment offer a clear roadmap for researchers to generate the necessary data to fill the current knowledge gaps. A thorough understanding of the metabolic fate of 4-(3,5-Dimethylisoxazol-4-YL)phenol will be crucial in fully characterizing its safety profile and ensuring its responsible use in research and development.

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Navigating Synergistic Landscapes: A Guide to Evaluating 4-(3,5-Dimethylisoxazol-4-YL)phenol in Combination Chemotherapy

For the attention of Researchers, Scientists, and Drug Development Professionals.

Introduction: Unveiling the Potential of a Novel Scaffold

The quest for effective cancer therapies is increasingly focused on combination strategies that can enhance efficacy, overcome resistance, and minimize toxicity.[1] The novel compound, 4-(3,5-Dimethylisoxazol-4-YL)phenol, presents an intriguing scaffold for investigation. While direct preclinical or clinical data on the synergistic effects of this specific molecule are not yet available in the public domain, its structural similarity to known inhibitors of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4, suggests a promising avenue for exploration.[2][3]

This guide provides a comprehensive framework for researchers to systematically evaluate the synergistic potential of 4-(3,5-Dimethylisoxazol-4-YL)phenol with established chemotherapeutic agents. We will delve into the rationale behind selecting combination partners, provide detailed experimental protocols for synergy assessment, and explain the quantitative analysis of drug interactions. This document serves as a practical roadmap for elucidating the therapeutic promise of this novel compound in combination regimens.

The Mechanistic Rationale: A BET-ting Game on a Known Target?

The 3,5-dimethylisoxazole moiety is a recognized pharmacophore in the development of BET inhibitors.[3] Specifically, derivatives such as 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one have demonstrated potent inhibitory activity against BRD4, a key epigenetic reader that regulates the expression of crucial oncogenes like c-MYC.[2][4] BRD4 inhibitors have shown promise in various cancers, and their combination with other anticancer agents is an active area of research.[5][6][7]

Given this precedent, it is plausible that 4-(3,5-Dimethylisoxazol-4-YL)phenol may also function as a BET inhibitor. This hypothesis forms the basis of our proposed investigation into its synergistic effects. By inhibiting BRD4, this compound could potentially sensitize cancer cells to the cytotoxic effects of conventional chemotherapeutics that act through different mechanisms, such as DNA damage or microtubule disruption.

Experimental Workflow for Synergy Assessment

A systematic in vitro evaluation is the cornerstone of identifying and quantifying synergistic drug interactions. The following workflow outlines the key experimental steps.

Caption: Experimental workflow for assessing drug synergy.

Detailed Protocol: Checkerboard Assay for Synergy Determination

This protocol provides a step-by-step guide for performing a checkerboard assay, a common method for evaluating the effects of drug combinations.

Materials:

• Cancer cell line of interest (e.g., MCF-7 breast cancer cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• 4-(3,5-Dimethylisoxazol-4-YL)phenol (Compound X)

• Chemotherapeutic agent (e.g., Doxorubicin)

• 96-well flat-bottom cell culture plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Drug Preparation:

  • Prepare stock solutions of Compound X and Doxorubicin in DMSO.

  • Create a series of 2-fold serial dilutions for both drugs in complete medium. The concentration range should bracket the previously determined IC50 values. For example, if the IC50 of Compound X is 1 µM, you might prepare dilutions ranging from 4 µM down to 0.0625 µM.

• Drug Treatment (Checkerboard Layout):

  • In a separate 96-well "drug plate," prepare the drug combinations.

  • Add 50 µL of the various concentrations of Compound X to the wells in a horizontal orientation.

  • Add 50 µL of the various concentrations of Doxorubicin to the wells in a vertical orientation.

  • This will create a matrix of different concentration combinations. Include wells with single agents and a vehicle control (medium with DMSO).

  • Carefully transfer 100 µL from each well of the "drug plate" to the corresponding wells of the "cell plate." The final volume in each well of the cell plate will be 200 µL.

• Incubation:

  • Incubate the treated cell plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Assessment (MTT Assay):

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a plate reader.

Quantitative Analysis of Drug Interactions

The data from the checkerboard assay can be used to quantitatively determine the nature of the drug interaction. The two most common methods are the Combination Index (CI) and Isobologram analysis.

The Chou-Talalay Combination Index (CI) Method

The Chou-Talalay method is a widely accepted approach for quantifying drug synergy.[8][9] It is based on the median-effect principle and provides a numerical value for the interaction. The Combination Index is calculated using specialized software like CompuSyn.

• CI < 1: Synergistic effect

• CI = 1: Additive effect

• CI > 1: Antagonistic effect

The CI value provides a quantitative measure of the dose reduction of each drug in a synergistic combination to achieve a given effect level.

Isobologram Analysis

Isobologram analysis is a graphical representation of drug interactions.[10][11] It plots the concentrations of two drugs required to produce a specific level of effect (e.g., 50% inhibition).

• A straight line connecting the IC50 values of the two drugs on the x and y axes represents an additive effect.

• Data points falling below this line indicate synergy , meaning lower concentrations of both drugs are needed to achieve the same effect.

• Data points falling above the line indicate antagonism .

Caption: Example of an isobologram.

Comparative Data Presentation

The results of the synergy analysis should be presented in a clear and comparative manner. The following tables provide templates for summarizing single-agent and combination data.

Table 1: Single-Agent IC50 Values in Breast Cancer Cell Lines

Cell Line	4-(3,5-Dimethylisoxazol-4-YL)phenol IC50 (µM)	Doxorubicin IC50 (µM)	Paclitaxel IC50 (nM)
MCF-7	Experimental Value	Experimental Value	Experimental Value
MDA-MB-231	Experimental Value	Experimental Value	Experimental Value
T-47D	Experimental Value	Experimental Value	Experimental Value

Table 2: Combination Index (CI) Values for 4-(3,5-Dimethylisoxazol-4-YL)phenol with Chemotherapeutics in MCF-7 Cells

Combination	Effect Level (Fa)	Combination Index (CI)	Interaction
4-(3,5-Dimethylisoxazol-4-YL)phenol + Doxorubicin	0.50	Calculated Value	Synergistic/Additive/Antagonistic
0.75	Calculated Value	Synergistic/Additive/Antagonistic
0.90	Calculated Value	Synergistic/Additive/Antagonistic
4-(3,5-Dimethylisoxazol-4-YL)phenol + Paclitaxel	0.50	Calculated Value	Synergistic/Additive/Antagonistic
0.75	Calculated Value	Synergistic/Additive/Antagonistic
0.90	Calculated Value	Synergistic/Additive/Antagonistic

Fa represents the fraction of cells affected (inhibited).

Potential Signaling Pathways and Future Directions

Should 4-(3,5-Dimethylisoxazol-4-YL)phenol prove to be a BET inhibitor, its synergistic effects with chemotherapeutics could be mediated through the downregulation of key survival and proliferation pathways.

Caption: Potential mechanism of synergy.

Future studies should aim to validate the on-target activity of 4-(3,5-Dimethylisoxazol-4-YL)phenol and explore the molecular mechanisms underlying any observed synergy through techniques such as Western blotting for key signaling proteins, cell cycle analysis, and apoptosis assays. Promising in vitro results should be further validated in in vivo preclinical models.

Conclusion

While the synergistic potential of 4-(3,5-Dimethylisoxazol-4-YL)phenol remains to be elucidated, its structural characteristics point towards a plausible mechanism of action as a BET inhibitor. The experimental and analytical framework presented in this guide provides a robust methodology for researchers to systematically investigate its efficacy in combination with standard-of-care chemotherapeutics. Such studies are crucial for uncovering novel therapeutic strategies and advancing the development of more effective cancer treatments.

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